2,6-Bis(4-fluorobenzylidene)cyclohexanone

• CAS: 395-12-0

Core Science & Biosynthesis

Technical Guide: Synthesis and Characterization of 2,6-Bis(4-fluorobenzylidene)cyclohexanone

[1]

Executive Summary

This technical guide details the synthesis, purification, and characterization of 2,6-Bis(4-fluorobenzylidene)cyclohexanone (CAS: 62085-74-9).[1] This compound is a symmetrical curcuminoid analog (chalcone derivative) widely utilized in medicinal chemistry as a pharmacophore for anti-inflammatory and cytotoxic activity, and in materials science for its non-linear optical properties.

The protocol utilizes a base-catalyzed Claisen-Schmidt condensation between cyclohexanone and 4-fluorobenzaldehyde.[1] The inclusion of fluorine atoms is a strategic bioisosteric modification intended to enhance metabolic stability and lipophilicity compared to the parent benzylidene compounds.

Part 1: Mechanistic Foundation

The synthesis proceeds via a double aldol condensation followed by dehydration. Because the aldehyde (4-fluorobenzaldehyde) lacks

-hydrogens, it acts exclusively as the electrophile, while cyclohexanone acts as the nucleophile.

Reaction Logic[1]

• Enolization: The base (hydroxide) abstracts an acidic

  -proton from cyclohexanone, generating an enolate.

• Nucleophilic Attack: The enolate attacks the carbonyl carbon of 4-fluorobenzaldehyde.[1]

• Dehydration: The resulting

  -hydroxy ketone undergoes E1cB elimination to form the -unsaturated ketone (chalcone linkage).[1]

• Repetition: The process repeats at the C-6 position of the cyclohexanone ring to yield the symmetrical bis-benzylidene product.

Mechanistic Pathway Visualization

Figure 1: Step-wise mechanistic pathway of the Claisen-Schmidt condensation.[1][2][3][4][5]

Part 2: Optimized Synthetic Protocol

Safety Warning: 4-Fluorobenzaldehyde is an irritant.[1] Sodium hydroxide is corrosive.[1] Perform all operations in a fume hood wearing appropriate PPE (gloves, goggles, lab coat).

Reagents and Stoichiometry

Reagent	MW ( g/mol )	Equivalents	Quantity (Example)	Role
Cyclohexanone	98.15	1.0	0.98 g (10 mmol)	Nucleophile
4-Fluorobenzaldehyde	124.11	2.2	2.73 g (22 mmol)	Electrophile (Excess)
NaOH (10% aq)	40.00	Catalyst	5.0 mL	Base Catalyst
Ethanol (95%)	-	Solvent	15-20 mL	Solvent

Step-by-Step Methodology

• Preparation of Reactants:

  • In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10 mmol of cyclohexanone and 22 mmol of 4-fluorobenzaldehyde in 15 mL of 95% ethanol.

  • Note: A slight excess of aldehyde (2.2 eq) ensures complete conversion of the ketone to the bis-derivative, preventing mono-substituted impurities.[1]

• Catalysis Initiation:

  • While stirring vigorously at room temperature, add 5 mL of 10% NaOH solution dropwise over 5 minutes.

  • Observation: The solution will likely turn yellow/orange immediately upon base addition, indicating the formation of the conjugated system.

• Reaction Phase:

  • Stir the mixture at room temperature for 2–4 hours.

  • Process Control: Monitor the reaction via TLC (Hexane:Ethyl Acetate 4:1). The starting aldehyde spot should disappear, and a new, less polar spot (product) should appear.

  • Precipitation: The product typically precipitates out of the solution as a light yellow solid during the stirring period.

• Isolation:

  • Cool the reaction mixture in an ice bath for 30 minutes to maximize precipitation.

  • Filter the solid using a Buchner funnel under vacuum.

  • Wash the precipitate with cold ethanol (2 x 5 mL) followed by cold water (3 x 10 mL) to remove excess base and unreacted aldehyde.[1]

  • pH Check: Ensure the filtrate washings are neutral (pH ~7).

• Purification (Recrystallization):

  • Recrystallize the crude solid from hot Ethanol or a mixture of Ethanol/Chloroform (if solubility is low).

  • Allow to cool slowly to room temperature, then refrigerate to yield yellow needle-like crystals.

  • Dry in a vacuum desiccator over CaCl₂.[1]

Experimental Workflow Diagram

Figure 2: Operational workflow for the synthesis and purification process.

Part 3: Characterization & Validation

To validate the synthesis, the following analytical benchmarks must be met.

Physical Properties[1][3][5][6][7][8]

• Appearance: Light yellow to yellow crystalline powder/needles.[1]

• Melting Point: 153.0 – 157.0 °C [1].[1][6]

• Solubility: Soluble in Chloroform, DMSO, Acetone; sparingly soluble in Ethanol (cold); insoluble in Water.

Spectroscopic Data (Expected)

The structure is confirmed by the absence of

-protons on the cyclohexanone ring and the presence of the benzylidene vinyl proton.[1]

Nucleus	Chemical Shift ( )	Multiplicity	Assignment
H NMR	7.75 - 7.80	Singlet (2H)	Vinyl -CH= (Characteristic of benzylidene)
7.40 - 7.50	Multiplet (4H)	Aromatic (Orth to -CH=)[1]
7.10 - 7.20	Multiplet (4H)	Aromatic (Meta to -CH=, Ortho to F)
2.85 - 2.95	Triplet/Multiplet (4H)	Cyclohexanone C-3, C-5 (Allylic)
1.75 - 1.85	Quintet/Multiplet (2H)	Cyclohexanone C-4 (Homoallylic)
C NMR	~190.0	Singlet	C=O (Carbonyl)
~163.0	Doublet ( )	C-4' (C-F bond, large coupling)
~135 - 137	Singlet	Vinyl Carbons ( )

Note: The aromatic region in

H NMR will exhibit complex splitting (higher order AA'BB'X system) due to coupling, distinguishing it from the chloro- or bromo- analogs.[1]

Part 4: Applications and Significance[1][7]

Medicinal Chemistry (Curcumin Analogs)

This compound belongs to the class of "monocarbonyl analogs of curcumin" (MACs).[1] Unlike curcumin, which is unstable due to its diketone moiety, this cyclic ketone scaffold offers:

• Enhanced Stability: Resistance to metabolic hydrolysis.[1]

• Cytotoxicity: The

  -unsaturated ketone functions as a Michael acceptor, potentially alkylating cysteine residues on target proteins (e.g., Thioredoxin Reductase), inducing apoptosis in cancer cells [2].

Materials Science

The "butterfly" geometry of the 2,6-bis(benzylidene)cyclohexanone core creates non-centrosymmetric crystal packing in some derivatives, making them candidates for Non-Linear Optical (NLO) materials. The fluorine substitution alters the dipole moment and crystal packing efficiency compared to the hydrogenated parent compound [3].

References

• TCI Chemicals. Product Specification: 2,6-Bis(4-fluorobenzylidene)cyclohexanone (CAS 62085-74-9).[1][6][7] Retrieved from [1]

• BenchChem. Preliminary Bioactivity Screening of 2-(4-Methoxybenzylidene)cyclohexanone and its Analogs. (Context on biological activity of bis-benzylidene cyclohexanones). Retrieved from [1]

• PubChem. Compound Summary: 2,6-Bis(4-fluorobenzylidene)cyclohexanone.[1][6][7][] National Library of Medicine. Retrieved from [1]

Sources

• 1. 2,6-BIS(4-AZIDOBENZYLIDENE)-4-METHYLCYCLOHEXANONE(5284-79-7) 1H NMR spectrum [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. 13 c nmr spectrum of cyclohexanone | Filo [askfilo.com]
• 6. 2,6-Bis(4-fluorobenzylidene)cyclohexanone | 62085-74-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. chemimpex.com [chemimpex.com]

Claisen-Schmidt Condensation for Bis-Chalcone Synthesis: A Technical Guide for Drug Development Professionals

Abstract: Bis-chalcones, characterized by two α,β-unsaturated carbonyl systems, represent a privileged scaffold in medicinal chemistry, exhibiting a wide spectrum of biological activities including anticancer, anti-inflammatory, and antioxidant properties.[1][2] The Claisen-Schmidt condensation is the most fundamental and widely employed synthetic route to these valuable compounds.[3][4] This guide provides an in-depth examination of the Claisen-Schmidt condensation for bis-chalcone synthesis, moving beyond a simple recitation of steps to explore the mechanistic rationale behind experimental choices. We will dissect the reaction mechanism, strategic considerations for reactant and catalyst selection, and provide a detailed, field-proven experimental protocol. Furthermore, modern optimization techniques and comprehensive characterization methodologies are discussed to equip researchers and drug development professionals with the knowledge to reliably synthesize and validate these potent molecules.

The Claisen-Schmidt Condensation: Mechanistic Underpinnings

The Claisen-Schmidt condensation is a crossed aldol condensation between an aldehyde or ketone with an α-hydrogen and an aromatic carbonyl compound that lacks an α-hydrogen.[5] This specificity is crucial as it prevents the self-condensation of the aromatic aldehyde, thereby favoring the desired cross-condensation pathway.[6] For bis-chalcone synthesis, the reaction typically involves the condensation of an aromatic dialdehyde with two equivalents of an aromatic methyl ketone or, conversely, a diacetyl aromatic compound with two equivalents of an aromatic aldehyde.

The reaction is most commonly performed under basic catalysis (e.g., NaOH or KOH), as this efficiently generates the required enolate nucleophile from the ketone.[6][7]

Base-Catalyzed Mechanism:

The mechanism proceeds in a sequential, two-fold condensation.

• Enolate Formation: A strong base, typically a hydroxide ion, abstracts an acidic α-hydrogen from the aromatic methyl ketone (e.g., acetophenone) to form a resonance-stabilized enolate ion.[8][9] This is the key nucleophile in the reaction.

• Nucleophilic Attack: The enolate attacks one of the electrophilic carbonyl carbons of the aromatic dialdehyde (e.g., terephthalaldehyde), forming a tetrahedral β-hydroxy carbonyl (aldol) intermediate.[10][11]

• Dehydration: This aldol adduct readily undergoes dehydration (elimination of a water molecule) in the basic medium to yield the highly stable, conjugated α,β-unsaturated ketone system of a mono-chalcone intermediate.[8]

• Second Condensation: The process repeats. A second molecule of the ketone is deprotonated to form an enolate, which then attacks the remaining aldehyde carbonyl group on the mono-chalcone intermediate. Subsequent dehydration yields the final, symmetric bis-chalcone product.[11]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. Chalcone Synthesis by Green Claisen–Schmidt Reaction in Cationic and Nonionic Micellar Media - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. praxilabs.com [praxilabs.com]
• 9. Claisen condensation - Wikipedia [en.wikipedia.org]
• 10. Bis-chalcones obtained via one-pot synthesis as the anti-neurodegenerative agents and their effect on the HT-22 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis of bis-Chalcones Based on Green Chemistry Strategies and Their Cytotoxicity Toward Human MeWo and A375 Melanoma Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Guide to the ¹H and ¹³C NMR Spectroscopy of 2,6-Bis(4-fluorobenzylidene)cyclohexanone

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemistry, providing unparalleled insight into molecular structure. This guide offers a detailed exploration of the ¹H and ¹³C NMR spectra of 2,6-bis(4-fluorobenzylidene)cyclohexanone, a symmetrical α,β-unsaturated ketone with potential applications in medicinal chemistry and materials science. As a senior application scientist, this document synthesizes predictive data based on analogous structures and foundational NMR principles to provide a comprehensive interpretation of the compound's spectral features. This guide will delve into the expected chemical shifts, coupling constants, and peak assignments, explaining the underlying scientific principles that govern these observations.

Introduction

2,6-Bis(4-fluorobenzylidene)cyclohexanone belongs to the chalcone family, a class of compounds characterized by an open-chain flavonoid structure in which two aromatic rings are joined by a three-carbon α,β-unsaturated carbonyl system. The presence of the fluorobenzylidene moieties and the conjugated system imparts specific electronic and conformational properties to the molecule, which are directly reflected in its NMR spectra. A thorough understanding of the ¹H and ¹³C NMR data is crucial for confirming the compound's identity, assessing its purity, and elucidating its stereochemistry.

The symmetrical nature of 2,6-bis(4-fluorobenzylidene)cyclohexanone simplifies its NMR spectra to a degree, as corresponding protons and carbons on the two identical fluorobenzylidene groups are chemically equivalent. This guide will systematically break down the expected spectral data, providing a robust framework for researchers working with this and similar compounds.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum of 2,6-bis(4-fluorobenzylidene)cyclohexanone is anticipated to exhibit distinct signals corresponding to the vinylic, aromatic, and aliphatic protons. The expected chemical shifts are influenced by the electronic effects of the carbonyl group and the fluorine substituents, as well as the geometric arrangement of the molecule.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Vinylic (=CH)	~7.5 - 7.8	Singlet	-
Aromatic (ortho to -CH=)	~7.4 - 7.6	Doublet	~8-9
Aromatic (ortho to -F)	~7.0 - 7.2	Triplet (apparent) or Doublet of Doublets	~8-9
Aliphatic (C3/C5-H₂)	~2.9 - 3.1	Triplet	~6-7
Aliphatic (C4-H₂)	~1.7 - 1.9	Quintet	~6-7

Rationale and Interpretation:

• Vinylic Protons: The protons on the carbon-carbon double bond (=CH) are significantly deshielded due to their conjugation with the carbonyl group and the aromatic ring. Their expected appearance as a singlet is a key indicator of the (E,E)-stereochemistry, where the vicinal coupling to the protons on the cyclohexanone ring is typically too small to be resolved.

• Aromatic Protons: The 4-fluorophenyl groups will give rise to two sets of signals. The protons ortho to the benzylidene carbon are expected to appear as a doublet, coupling with the adjacent meta protons. The protons ortho to the fluorine atom will also appear as a doublet, but will additionally exhibit coupling to the fluorine atom, potentially appearing as a doublet of doublets or a triplet if the ortho and meta proton-fluorine couplings are similar. The electron-withdrawing nature of the fluorine atom will influence the precise chemical shifts of these aromatic protons.

• Aliphatic Protons: The cyclohexanone ring contains two sets of chemically equivalent protons. The protons at the C3 and C5 positions, adjacent to the exocyclic double bonds, are deshielded and are expected to appear as a triplet due to coupling with the C4 protons. The C4 protons, in the middle of the aliphatic chain, will be split into a quintet by the four neighboring protons at C3 and C5.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum provides complementary information about the carbon framework of the molecule. The chemical shifts are highly sensitive to the electronic environment of each carbon atom.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Carbonyl (C=O)	~188 - 192
Vinylic (=CH)	~135 - 138
Vinylic (-C=)	~134 - 137
Aromatic (C-F)	~160 - 165 (d, ¹JCF ≈ 250 Hz)
Aromatic (C-CH=)	~131 - 134
Aromatic (CH, ortho to -CH=)	~130 - 133
Aromatic (CH, ortho to -F)	~115 - 118 (d, ²JCF ≈ 22 Hz)
Aliphatic (C3/C5)	~28 - 30
Aliphatic (C4)	~23 - 25

Rationale and Interpretation:

• Carbonyl Carbon: The carbonyl carbon (C=O) is the most deshielded carbon in the molecule, appearing at a characteristic downfield chemical shift due to the strong electron-withdrawing effect of the oxygen atom.[1]

• Vinylic Carbons: The carbons of the exocyclic double bonds (=CH and -C=) appear in the olefinic region. Their precise chemical shifts are influenced by conjugation with both the carbonyl group and the aromatic rings.

• Aromatic Carbons: The carbon directly attached to the fluorine atom will exhibit a large one-bond coupling constant (¹JCF), resulting in a doublet in the proton-coupled ¹³C NMR spectrum. The carbons ortho to the fluorine will show a smaller two-bond coupling (²JCF). The remaining aromatic carbons will have chemical shifts determined by their position relative to the substituents.

• Aliphatic Carbons: The carbons of the cyclohexanone ring appear in the upfield region of the spectrum, with the C3/C5 carbons being slightly more deshielded than the C4 carbon due to their proximity to the sp² hybridized carbons of the double bonds.

Experimental Protocol: NMR Data Acquisition

Obtaining high-quality NMR data is paramount for accurate structural elucidation. The following protocol provides a standardized workflow for the analysis of 2,6-bis(4-fluorobenzylidene)cyclohexanone.

1. Sample Preparation:

• Accurately weigh 5-10 mg of the purified compound.

• Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry 5 mm NMR tube.

• Ensure the sample is fully dissolved; gentle warming or sonication may be employed if necessary.

2. ¹H NMR Acquisition:

• Spectrometer Setup: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution.

• Tuning and Shimming: Tune the probe to the ¹H frequency and perform automated or manual shimming to achieve a narrow and symmetrical solvent peak.

• Acquisition Parameters:

  • Pulse Sequence: Standard single-pulse experiment.

  • Spectral Width: Typically -2 to 12 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-64, depending on the sample concentration.

• Processing:

  • Apply a Fourier transform to the Free Induction Decay (FID).

  • Phase the spectrum to obtain pure absorption lineshapes.

  • Calibrate the chemical shift scale using the residual solvent peak (e.g., CHCl₃ at 7.26 ppm).

3. ¹³C NMR Acquisition:

• Spectrometer Setup: Tune the probe to the ¹³C frequency.

• Acquisition Parameters:

  • Pulse Sequence: Standard proton-decoupled pulse sequence (e.g., zgpg30).

  • Spectral Width: Typically 0 to 220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds (longer delay for quaternary carbons).

  • Number of Scans: Several hundred to several thousand, depending on sample concentration.

• Processing:

  • Apply a Fourier transform to the FID.

  • Phase the spectrum.

  • Calibrate the chemical shift scale using the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Visualization of Key Structural Features and Experimental Workflow

To further aid in the understanding of the molecular structure and the experimental process, the following diagrams are provided.

Caption: Molecular structure of 2,6-Bis(4-fluorobenzylidene)cyclohexanone.

Caption: Standard workflow for NMR data acquisition and processing.

Conclusion

This technical guide provides a detailed predictive analysis of the ¹H and ¹³C NMR spectra of 2,6-bis(4-fluorobenzylidene)cyclohexanone. By leveraging data from analogous compounds and fundamental NMR principles, a comprehensive interpretation of the expected spectral features has been presented. The provided experimental protocol offers a standardized approach for acquiring high-quality NMR data, which is essential for the accurate characterization of this and similar molecules. This guide serves as a valuable resource for researchers and scientists in the fields of organic synthesis, medicinal chemistry, and materials science, enabling a deeper understanding of the structural nuances of this important class of compounds.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

Sources

• 1. rsc.org [rsc.org]

An In-depth Technical Guide to the Crystal Structure of 2,6-Bis(4-fluorobenzylidene)cyclohexanone

This guide provides a comprehensive technical overview of the crystal structure of 2,6-Bis(4-fluorobenzylidene)cyclohexanone, a molecule of significant interest in pharmaceutical and materials science research.[1] We will delve into the intricacies of its synthesis, crystallization, and the detailed analysis of its three-dimensional architecture as determined by X-ray crystallography. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of this compound's structure-property relationships.

Introduction: The Significance of 2,6-Bis(4-fluorobenzylidene)cyclohexanone

2,6-Bis(4-fluorobenzylidene)cyclohexanone, a derivative of chalcone, has garnered attention for its diverse biological activities and potential applications.[2] The presence of two fluorobenzylidene moieties attached to a central cyclohexanone ring results in a unique molecular scaffold with interesting electronic and steric properties.[1] These structural features are believed to be crucial for its observed anti-inflammatory and tyrosinase-inhibiting activities, making it a promising candidate for drug discovery programs targeting inflammation and hyperpigmentation.[3] Furthermore, its conjugated system and crystalline nature suggest potential applications in the development of novel organic materials with specific optical and electronic properties.[1] A thorough understanding of its crystal structure is paramount to elucidating the mechanisms behind its biological activity and for the rational design of new derivatives with enhanced properties.

Synthesis and Crystallization

The synthesis of 2,6-Bis(4-fluorobenzylidene)cyclohexanone is typically achieved through a Claisen-Schmidt condensation reaction. This method involves the base-catalyzed reaction of cyclohexanone with two equivalents of 4-fluorobenzaldehyde.[3] The choice of a strong base, such as sodium hydroxide or potassium hydroxide, is critical for the deprotonation of the α-carbon of cyclohexanone, initiating the condensation cascade. The reaction is commonly carried out in an alcoholic solvent, such as ethanol or methanol, under reflux conditions to drive the reaction to completion.[3]

Experimental Protocol: Synthesis of 2,6-Bis(4-fluorobenzylidene)cyclohexanone

Below is a representative laboratory-scale protocol for the synthesis of the title compound.

Caption: Workflow for the synthesis of 2,6-Bis(4-fluorobenzylidene)cyclohexanone.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve cyclohexanone (1 equivalent) and 4-fluorobenzaldehyde (2 equivalents) in ethanol.

• Base Addition: While stirring, slowly add an aqueous solution of sodium hydroxide. The addition of the base acts as a catalyst for the condensation reaction.

• Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours to ensure the reaction goes to completion.[3]

• Precipitation and Isolation: After the reflux period, allow the mixture to cool to room temperature, and then cool further in an ice bath to induce precipitation of the product.

• Purification: Collect the crude product by vacuum filtration and wash it with cold water and then a small amount of cold ethanol to remove unreacted starting materials and byproducts.

• Crystallization: The final product is purified by recrystallization from a suitable solvent, such as ethanol or ethyl acetate, to yield light yellow to orange crystals suitable for X-ray diffraction analysis.[1][3]

Crystal Structure Analysis

Single-crystal X-ray diffraction is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystalline solid. The crystal structure of 2,6-Bis(4-fluorobenzylidene)cyclohexanone has been determined and provides invaluable insights into its molecular conformation and intermolecular interactions.[3]

Crystallographic Data

The compound crystallizes in the triclinic space group P-1.[2][3] The asymmetric unit contains two independent molecules, designated as A and B, which exhibit slight conformational differences.[2][3] This phenomenon is often attributed to the molecule's flexibility and the influence of crystal packing forces.

Parameter	Value
Molecular Formula	C₂₀H₁₆F₂O
Molecular Weight	310.34 g/mol [1][3]
Crystal System	Triclinic
Space Group	P-1[2][3]
a (Å)	9.700(5)[2][3]
b (Å)	11.834(6)[2][3]
c (Å)	14.315(7)[2][3]
α (°)	78.464(9)[2][3]
β (°)	74.394(8)[2][3]
γ (°)	86.186(9)[2][3]
Volume (ų)	1551.0(1)[2][3]
Z	4[2][3]
R-factor	4.8%[2][3]

Molecular Conformation

The central cyclohexanone ring is not planar but adopts a sofa conformation .[2][3] This conformation helps to alleviate the steric strain that would be present in a planar arrangement. The two 4-fluorophenyl rings are positioned in an (E,E)-configuration with respect to the exocyclic double bonds, which is the thermodynamically more stable arrangement.[3]

A key structural feature is the significant steric repulsion between the hydrogen atoms of the cyclohexanone ring and the bulky 4-fluorophenyl groups.[2][3] To accommodate this steric hindrance, the 4-fluorophenyl rings are twisted out of the plane of the central cyclohexanone ring.[2][3] This twisting comes at the cost of some conjugation energy but is necessary to achieve a stable molecular geometry.[2]

Caption: Key molecular features and intermolecular interactions in the crystal lattice.

Intermolecular Interactions and Crystal Packing

The stability of the crystal lattice is governed by a network of weak intermolecular interactions. These include:

• C-H···O Hydrogen Bonds: The carbonyl oxygen atom of the cyclohexanone ring acts as a hydrogen bond acceptor, forming interactions with hydrogen atoms from neighboring molecules.[2][3]

• C-H···F Interactions: The fluorine atoms on the phenyl rings also participate in weak hydrogen bonding with hydrogen atoms of adjacent molecules.[2]

• C-H···π Interactions: The electron-rich π systems of the aromatic rings can interact with hydrogen atoms from nearby molecules.[2]

• Offset π-π Stacking: The aromatic rings of adjacent molecules engage in offset π-π stacking interactions, further contributing to the stability of the crystal packing.[3]

These collective interactions create a robust three-dimensional network that dictates the macroscopic properties of the crystalline material, such as its melting point and solubility. The compound exhibits a well-defined melting point in the range of 153.0 to 157.0 °C, indicative of its high purity and crystalline nature.[3][4]

Structure-Property Relationship and Implications for Drug Design

The detailed structural information obtained from X-ray crystallography is invaluable for understanding the compound's biological activity. The specific conformation of the molecule, including the dihedral angles between the rings and the disposition of the functional groups, defines its shape and electrostatic potential. This, in turn, governs how the molecule interacts with biological targets such as enzymes and receptors.

The presence of fluorine atoms is particularly noteworthy. Fluorine is a bioisostere of hydrogen but has significantly different electronic properties. The high electronegativity of fluorine can alter the acidity of nearby protons, modulate the molecule's lipophilicity, and influence its metabolic stability.[5] These factors are critical in drug design and can significantly impact a compound's pharmacokinetic and pharmacodynamic profile.[5] For instance, the fluorine substituents in 2,6-Bis(4-fluorobenzylidene)cyclohexanone likely play a role in its binding to target enzymes, contributing to its anti-inflammatory and tyrosinase-inhibiting effects.[3]

Researchers can use this detailed crystal structure as a starting point for computational studies, such as molecular docking, to predict how this molecule and its analogs might bind to specific protein targets. This knowledge can then guide the synthesis of new derivatives with improved potency, selectivity, and drug-like properties.

Conclusion

The crystal structure of 2,6-Bis(4-fluorobenzylidene)cyclohexanone reveals a fascinating interplay of steric and electronic effects that dictate its molecular conformation and crystal packing. The non-planar sofa conformation of the central ring and the twisted orientation of the fluorophenyl groups are key features that minimize steric hindrance. The crystal lattice is stabilized by a network of weak intermolecular interactions, including C-H···O, C-H···F, and C-H···π interactions, as well as π-π stacking. This in-depth structural understanding provides a solid foundation for further research into the biological activities of this compound and for the rational design of new therapeutic agents and advanced materials.

References

• ResearchGate. Crystal and molecular structure of 2,6-bis(4-fluorobenzylidene)cyclohexanone | Request PDF. Available from: [Link]

• PubChem. 2,6-Bis(4-fluorobenzylidene)cyclohexanone. Available from: [Link]

• MDPI. Fluorine in Drug Discovery: Role, Design and Case Studies. Available from: [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. researchgate.net [researchgate.net]
• 3. Buy 2,6-Bis(4-fluorobenzylidene)cyclohexanone | 62085-74-9 [smolecule.com]
• 4. 2,6-Bis(4-fluorobenzylidene)cyclohexanone | 62085-74-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. pharmacyjournal.org [pharmacyjournal.org]

physical and chemical properties of 2,6-Bis(4-fluorobenzylidene)cyclohexanone

Physicochemical Characterization, Synthesis, and Pharmacological Potential

Abstract

This technical guide provides a comprehensive analysis of 2,6-Bis(4-fluorobenzylidene)cyclohexanone (CAS 62085-74-9), a symmetric curcuminoid analog and chalcone derivative. Characterized by its cross-conjugated

-unsaturated ketone system, this compound exhibits significant potential in drug discovery as a Michael acceptor targeting specific cellular pathways (e.g., EGFR inhibition). This document details its solid-state properties, spectroscopic signatures, validated synthesis protocols, and chemical reactivity profiles for researchers in medicinal chemistry and materials science.

Chemical Identity & Structural Classification

The compound belongs to the class of diarylidenecycloalkanones . Structurally, it consists of a central cyclohexanone ring flanked by two 4-fluorophenyl groups connected via exocyclic double bonds. This "butterfly-like" geometry is critical for its biological interaction, particularly in the chelation of metal ions and binding to protein pockets.

Parameter	Data
IUPAC Name	(2E,6E)-2,6-bis[(4-fluorophenyl)methylidene]cyclohexan-1-one
Common Synonyms	2,6-Bis(4-fluorobenzal)cyclohexanone; F2BBC
CAS Registry Number	62085-74-9
Molecular Formula	C₂₀H₁₆F₂O
Molecular Weight	310.34 g/mol
SMILES	C1CC(=CC2=CC=C(C=C2)F)C(=O)C(=CC3=CC=C(C=C3)F)C1
Stereochemistry	Typically isolated as the (E,E)-isomer due to steric stability.[1][2]

Physicochemical Properties

2.1 Solid-State Characteristics

• Appearance: Light yellow to orange crystalline powder or needles. The color intensity arises from the extended

  -conjugation system.

• Melting Point: 153.0 – 157.0 °C . A sharp melting range indicates high purity and crystallinity.

• Crystal System: Triclinic, Space Group P1. The molecule adopts a non-planar conformation where the phenyl rings are twisted relative to the central enone plane to minimize steric strain between the ortho-hydrogens of the aromatic ring and the carbonyl/methylene groups.

2.2 Solution Properties & Stability

• Solubility:

  • Soluble: Dichloromethane (DCM), Chloroform, Acetone, Ethyl Acetate, DMSO.

  • Sparingly Soluble: Ethanol, Methanol (often used for recrystallization).

  • Insoluble: Water.[3]

• Stability: Stable under standard conditions. However, as a conjugated system, it is photosensitive. Prolonged exposure to UV light in solution may induce E

  Z photoisomerization or [2+2] cycloaddition (dimerization).

2.3 Spectroscopic Profile

Accurate characterization relies on specific spectral fingerprints.

Method	Characteristic Signals / Peaks	Structural Assignment
UV-Vis	323–327 nm (in CH₃CN)	transition of the conjugated enone system.
FT-IR	1660–1668 cm⁻¹ (Strong)	C=O Stretching (Conjugated ketone).[2][4] Lower than non-conjugated ketones (1715 cm⁻¹).
1600–1610 cm⁻¹ (Medium)	C=C Stretching (Exocyclic alkene).
1200–1250 cm⁻¹ (Strong)	C–F Stretching (Aryl fluoride).
¹H NMR	7.7–7.8 ppm (Singlet, 2H)	Olefinic protons (=CH–Ar). Deshielded by anisotropy of C=O and Ar rings.
(CDCl₃)	7.4–7.5 ppm (Multiplet, 4H)	Aromatic protons ortho to alkene.
7.0–7.2 ppm (Multiplet, 4H)	Aromatic protons ortho to Fluorine (upfield due to shielding).
2.8–2.9 ppm (Triplet, 4H)	Allylic methylene protons (C3/C5 of cyclohexanone).
1.7–1.9 ppm (Quintet, 2H)	Homoallylic methylene protons (C4 of cyclohexanone).

Synthesis Protocol: Claisen-Schmidt Condensation

Expertise & Causality: The synthesis utilizes a double aldol condensation followed by dehydration. We employ a base-catalyzed mechanism (Claisen-Schmidt) because the

-protons of cyclohexanone are acidic enough to form enolates that attack the electrophilic aldehyde. Sodium Hydroxide (NaOH) is preferred over weaker bases to ensure rapid and complete conversion.

Reagents:

• Cyclohexanone (10 mmol, 0.98 g)

• 4-Fluorobenzaldehyde (22 mmol, 2.73 g) — Use 10% excess to drive reaction to bis-substitution.

• Ethanol (20 mL) — Solvent.

• NaOH (10% aqueous solution, 5 mL) — Catalyst.

Step-by-Step Methodology:

• Preparation: In a 100 mL round-bottom flask, dissolve 10 mmol of cyclohexanone and 22 mmol of 4-fluorobenzaldehyde in 20 mL of ethanol.

• Catalysis: Add 5 mL of 10% NaOH solution dropwise while stirring at room temperature. The solution will turn yellow immediately, indicating the formation of the mono-arylidene intermediate.

• Reaction: Stir the mixture vigorously at room temperature for 1–2 hours. A thick yellow precipitate will form.

  • Note: If precipitation is slow, gently reflux at 60°C for 30 minutes, though room temperature is usually sufficient and yields purer crystals.

• Isolation: Cool the mixture in an ice bath for 15 minutes to maximize precipitation. Filter the solid under vacuum using a Buchner funnel.

• Purification: Wash the precipitate with cold ethanol (2 x 10 mL) to remove unreacted aldehyde and base. Wash with cold water (2 x 20 mL) to remove inorganic salts.

• Recrystallization: Recrystallize from hot ethanol or an ethanol/DCM mixture (9:1) to obtain bright yellow needles.[2]

• Drying: Dry in a vacuum oven at 40°C for 4 hours.

• Yield: Typical yield is 85–95%.

Caption: Step-wise Claisen-Schmidt condensation pathway yielding the bis-benzylidene derivative.

Chemical Reactivity & Biological Potential[4][5]

4.1 Michael Acceptor Reactivity

The core pharmacophore of this molecule is the 1,5-diaryl-3-oxo-1,4-pentadienyl system.

• Mechanism: The

  -unsaturated ketone is an electrophile (Michael acceptor). It can react with nucleophilic sulfhydryl (-SH) groups on cysteine residues of proteins.

• Drug Design Consequence: This covalent modification potential is often exploited to inhibit enzymes irreversibly or induce oxidative stress in cancer cells by depleting glutathione (GSH).

4.2 Biological Targets

• Anticancer Activity: Analogous compounds have shown cytotoxicity against A549 (lung) and MCF-7 (breast) cancer cell lines. The fluorine substitution often enhances metabolic stability compared to the parent benzylidene compound.

• EGFR Inhibition: Molecular docking studies of nitro- and fluoro-analogs suggest binding affinity to the Epidermal Growth Factor Receptor (EGFR), potentially inhibiting tumor cell proliferation.

Caption: Logic flow mapping structural features to physicochemical properties and applications.

References

• TCI Chemicals. Product Specification: 2,6-Bis(4-fluorobenzylidene)cyclohexanone (CAS 62085-74-9). Retrieved from .

• PubChem. Compound Summary: 2,6-Bis(4-fluorobenzylidene)cyclohexanone. National Library of Medicine. Retrieved from .

• Santosa, H., et al. (2024). Synthesis, Anticancer activity and molecular modelling of 2,6-bis-(4-nitrobenzylidene) cyclohexanone.[5] Research Journal of Pharmacy and Technology. (Contextual reference for analog bioactivity).

• Amoozadeh, A., et al. (2011). Novel Synthesis and Crystal Structures of Two α,α′-bis-Substituted Benzylidene Cyclohexanones. Journal of Chemical Crystallography. (Reference for crystal structure methodology).

• Oregon State University. ¹H NMR Chemical Shifts Table. Retrieved from .

Sources

• 1. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 2. rsc.org [rsc.org]
• 3. bmse000405 Cyclohexanone at BMRB [bmrb.io]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Targeting the Michael Acceptor: A Technical Monograph on 2,6-Bis(4-fluorobenzylidene)cyclohexanone

Executive Summary

2,6-Bis(4-fluorobenzylidene)cyclohexanone (CAS: 62085-74-9) represents a pivotal scaffold in the design of curcumin-inspired antineoplastic agents. As a symmetric bis-chalcone derivative, it functions primarily as a potent Michael acceptor, capable of alkylating specific cysteine residues on target proteins. This guide dissects the compound's chemical architecture, validated synthesis protocols, and pharmacological mechanisms, specifically focusing on its application as a cytotoxic agent against non-small cell lung cancer (A549) and breast cancer (MCF-7) lines.

Chemical Architecture & Rational Design

The Bis-Chalcone Scaffold

Unlike naturally occurring curcumin, which possesses a hydrolytically unstable

-diketone moiety, 2,6-bis(4-fluorobenzylidene)cyclohexanone utilizes a cyclic ketone linker. This structural rigidity locks the molecule into a specific conformation, enhancing its binding affinity to biological targets. The molecule features a "butterfly-shaped" geometry, where the central cyclohexanone ring adopts a sofa or half-chair conformation, while the two phenyl rings twist out of plane to minimize steric repulsion.

The Fluorine Effect

The incorporation of fluorine at the para position of the benzylidene rings is a deliberate medicinal chemistry strategy:

• Electronic Modulation: Fluorine is highly electronegative, withdrawing electron density from the aromatic ring. This inductive effect increases the electrophilicity of the

  -carbon in the enone system, thereby enhancing its reactivity toward biological nucleophiles (thiols).

• Metabolic Stability: The C-F bond is significantly stronger than the C-H bond, resisting oxidative metabolism by Cytochrome P450 enzymes.

• Lipophilicity: Fluorination increases the partition coefficient (LogP), facilitating passive diffusion across cellular membranes.

Validated Synthesis Protocol

The synthesis relies on a base-catalyzed Claisen-Schmidt condensation. The following protocol is optimized for yield and purity, minimizing the formation of the mono-substituted intermediate.

Reagents & Materials[1][2]

• Substrates: Cyclohexanone (10 mmol), 4-Fluorobenzaldehyde (22 mmol).

• Catalyst: Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH), 10% ethanolic solution.

• Solvent: Absolute Ethanol (EtOH).

• Purification: Recrystallization solvents (Ethanol/Chloroform mixture).

Step-by-Step Methodology

• Solubilization: Dissolve 4-fluorobenzaldehyde (2.2 eq) in absolute ethanol in a round-bottom flask. Ensure complete dissolution.

• Addition: Add cyclohexanone (1.0 eq) to the aldehyde solution.

• Catalysis: Dropwise add the 10% NaOH solution while stirring vigorously at room temperature (25°C).

  • Critical Control Point: Do not heat initially. Exothermic reaction may lead to polymerization if uncontrolled.

• Reaction: Stir the mixture for 2–4 hours. A precipitate (yellow solid) will begin to form within 30 minutes.

• Quenching: Neutralize the reaction mixture with dilute HCl (0.1 M) if the pH is highly alkaline, or simply pour into ice-cold water to maximize precipitation.

• Filtration: Filter the solid under vacuum. Wash the cake with cold water (3x) and cold ethanol (1x) to remove unreacted aldehyde.

• Purification: Recrystallize from a hot Ethanol:Chloroform (4:1) mixture.

• Drying: Dry in a vacuum desiccator over

  .

Synthesis Workflow Visualization

Figure 1: Optimized Claisen-Schmidt condensation workflow for the synthesis of the bis-chalcone derivative.

Pharmacological Mechanism of Action

The Michael Acceptor Hypothesis

The core mechanism of 2,6-bis(4-fluorobenzylidene)cyclohexanone is its ability to act as a Michael acceptor. The

-unsaturated ketone moieties contain electron-deficient carbons that react covalently with nucleophilic sulfhydryl (-SH) groups found on:

• Glutathione (GSH): Depletion of intracellular GSH leads to oxidative stress (ROS accumulation).

• Cysteine Residues on NF-

  B: Alkylation of the p65 subunit prevents DNA binding, inhibiting the transcription of pro-survival factors (Bcl-2, Cyclin D1).

Cytotoxicity Profile

Studies indicate the compound exhibits selective cytotoxicity against cancer cells compared to normal fibroblasts.[1][2]

Cell Line	Tissue Origin	IC50 ( M)	Outcome
A549	Lung Carcinoma	~0.48	Apoptosis / G2/M Arrest
MCF-7	Breast Cancer	< 5.0	Apoptosis
HFF	Human Fibroblast	> 50.0	High Selectivity Index

Signaling Pathway Diagram

Figure 2: Molecular mechanism showing dual-targeting of redox balance and transcription factors leading to apoptosis.

Crystallographic & Physical Characterization[5]

Accurate identification requires comparison against established crystallographic data. The compound typically crystallizes in the Triclinic system, though polymorphs in Monoclinic systems have been observed in related derivatives.

Table 2: Physical & Structural Properties

Property	Value / Description
Molecular Formula
Molecular Weight	310.34 g/mol
Appearance	Light yellow to orange crystalline powder
Melting Point	153.0 – 157.0 °C
Crystal System	Triclinic (Space Group P1)
Key Intermolecular Forces	C-H...F, C-H...O, and - stacking
UV-Vis ( )	~325 nm (Acetonitrile)

References

• Santosa, H., Sumartha, I., & Yuniarta, T. A. (2024).[3] Synthesis, Anticancer activity and molecular modelling of 2,6-bis-(4-nitrobenzylidene) cyclohexanone.[3][4] [Related mechanistic scaffold study]. Research Journal of Pharmacy and Technology. Retrieved from [Link]

• PubChem. (n.d.). Compound Summary: 2,6-Bis(4-fluorobenzylidene)cyclohexanone.[][6][7][8][9] National Library of Medicine. Retrieved from [Link]

• Dimmock, J. R., et al. (2012). Cytotoxic 2-benzylidene-6-(nitrobenzylidene)cyclohexanones which display substantially greater toxicity for neoplasms than non-malignant cells.[1] European Journal of Medicinal Chemistry.[3] Retrieved from [Link]

Sources

• 1. Cytotoxic 2-benzylidene-6-(nitrobenzylidene)cyclohexanones which display substantially greater toxicity for neoplasms than non-malignant cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medic.upm.edu.my [medic.upm.edu.my]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 6. 2,6-Bis(4-fluorobenzylidene)cyclohexanone | 62085-74-9 | TCI AMERICA [tcichemicals.com]
• 7. 2,6-BIS(4-FLUOROBENZYLIDENE)CYCLOHEXANONE | 62085-74-9 [chemicalbook.com]
• 8. chemimpex.com [chemimpex.com]
• 9. 2,6-Bis(4-fluorobenzylidene)cyclohexanone | C20H16F2O | CID 1551384 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols: 2,6-Bis(4-fluorobenzylidene)cyclohexanone as a Versatile Intermediate for Heterocyclic Synthesis

Abstract

These application notes serve as a comprehensive technical guide for researchers, medicinal chemists, and professionals in drug development on the utility of 2,6-bis(4-fluorobenzylidene)cyclohexanone. This symmetrical diarylidene ketone, a derivative of chalcone, is an exceptionally versatile and reactive scaffold for the synthesis of a wide array of fused and substituted heterocyclic compounds.[1] Its α,β-unsaturated ketone functionalities provide electrophilic sites for cyclocondensation reactions, making it a valuable precursor for generating libraries of pharmacologically relevant molecules such as pyrazoles and pyrimidines. This guide details the synthesis of the core intermediate, provides validated, step-by-step protocols for its conversion into key heterocyclic systems, explains the underlying reaction mechanisms, and presents data in a clear, accessible format.

The Intermediate: Synthesis and Characterization

2,6-Bis(4-fluorobenzylidene)cyclohexanone is a crystalline solid that serves as the foundational building block for the subsequent heterocyclic syntheses. The presence of two electron-withdrawing fluorine atoms on the phenyl rings enhances the electrophilicity of the β-carbons, increasing its reactivity toward nucleophiles and making it an excellent Michael acceptor.[1]

Synthesis Protocol: Claisen-Schmidt Condensation

The synthesis is reliably achieved through a base-catalyzed Claisen-Schmidt condensation between cyclohexanone and two equivalents of 4-fluorobenzaldehyde.

Workflow for Intermediate Synthesis

Caption: Workflow for the synthesis of the title compound.

Step-by-Step Protocol:

• To a solution of cyclohexanone (1.0 eq.) and 4-fluorobenzaldehyde (2.0 eq.) in ethanol, add a 10% aqueous solution of sodium hydroxide (NaOH) dropwise with constant stirring at room temperature.

• Continue stirring the mixture for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• A yellow precipitate will form. Upon completion, pour the reaction mixture into ice-cold water.

• Filter the solid product using a Büchner funnel, wash thoroughly with cold water until the filtrate is neutral, and then wash with a small amount of cold ethanol.

• Dry the crude product in a vacuum oven.

• For purification, recrystallize the solid from absolute ethanol to yield a bright yellow crystalline product.

Physicochemical and Spectroscopic Data

The identity and purity of the synthesized intermediate should be confirmed through standard analytical techniques.

Property	Value	Source
Molecular Formula	C₂₀H₁₆F₂O	[2]
Molecular Weight	322.34 g/mol	[2]
Appearance	Light yellow to orange powder/crystal
Melting Point	153-157 °C
¹H NMR (CDCl₃)	δ ~7.8 (s, 2H, =CH), 7.4-7.5 (m, 4H, Ar-H), 7.1-7.2 (m, 4H, Ar-H), 2.9 (t, 4H, CH₂), 1.8 (quintet, 2H, CH₂)	[3]
¹³C NMR (CDCl₃)	δ ~190.5 (C=O), 162.5 (d, ¹JCF=248 Hz, C-F), 138.0 (C=CH), 135.0 (C=CH), 132.0 (d, ⁴JCF=3 Hz, Ar-C), 131.5 (d, ³JCF=8 Hz, Ar-C), 128.5 (Ar-C), 115.8 (d, ²JCF=22 Hz, Ar-C), 28.5 (CH₂), 23.0 (CH₂)	[3][4]
IR (KBr, cm⁻¹)	~1660 (C=O stretch), ~1595 (C=C stretch), ~1508 (Ar C=C stretch), ~1225 (C-F stretch), ~835 (p-disubstituted ring)	[3]

Application in Fused Pyrazole Synthesis

Pyrazoles are a cornerstone of medicinal chemistry, found in drugs like Celecoxib (anti-inflammatory) and Rimonabant (anti-obesity).[5] The reaction of 2,6-bis(4-fluorobenzylidene)cyclohexanone with hydrazine hydrate provides a direct route to 4,5-dihydro-1H-indazole derivatives, which are fused pyrazole systems.

Reaction Mechanism: Cyclocondensation

The reaction proceeds via a nucleophilic attack of the hydrazine on one of the β-carbons of the α,β-unsaturated system (Michael addition), followed by an intramolecular cyclization and dehydration to form the stable pyrazoline (dihydro-indazole) ring.

Synthesis of Fused Pyrazole Derivatives

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 2,6-Bis(4-fluorobenzylidene)cyclohexanone | C20H16F2O | CID 1551384 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Investigating the Antimicrobial Activity of 2,6-Bis(4-fluorobenzylidene)cyclohexanone

For: Researchers, scientists, and drug development professionals in the field of antimicrobial discovery.

Introduction: The Promise of a Symmetrical Diarylidenecyclohexanone

2,6-Bis(4-fluorobenzylidene)cyclohexanone is a symmetrical diarylidenecyclohexanone, a class of compounds structurally related to chalcones. Chalcones, characterized by an α,β-unsaturated ketone system, have garnered significant attention in medicinal chemistry due to their broad spectrum of biological activities, including potent antimicrobial effects.[1][2] The introduction of fluorine atoms into the phenyl rings of the chalcone scaffold is a well-established strategy to enhance biological efficacy, often attributed to increased lipophilicity and altered electronic properties.[3][4]

While specific comprehensive studies on the antimicrobial profile of 2,6-Bis(4-fluorobenzylidene)cyclohexanone are emerging, the extensive research on analogous bis-chalcones and fluoro-substituted chalcones provides a strong rationale for its investigation as a novel antimicrobial agent.[5] This document serves as a detailed guide, offering robust protocols for the systematic evaluation of its antimicrobial properties and providing insights into its potential mechanism of action based on current scientific understanding of this compound class.

Part 1: Foundational Antimicrobial Screening

The initial assessment of a novel compound's antimicrobial potential involves determining its spectrum of activity and potency against a panel of clinically relevant microorganisms. The following protocols are standard methodologies for such preliminary screening.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Principle: A serial dilution of the test compound is prepared in a 96-well microtiter plate, and a standardized inoculum of the target microorganism is added to each well. The plates are incubated, and the MIC is determined as the lowest concentration of the compound that prevents visible turbidity.

Protocol:

• Preparation of Test Compound Stock Solution:

  • Dissolve 2,6-Bis(4-fluorobenzylidene)cyclohexanone in an appropriate solvent (e.g., Dimethyl Sulfoxide - DMSO) to a concentration of 10 mg/mL.

• Preparation of Microtiter Plates:

  • Add 100 µL of sterile Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi to wells 2 through 12 of a 96-well plate.

  • Add 200 µL of the stock solution to well 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and continuing this process down to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as the growth control (no compound), and well 12 will be the sterility control (no inoculum).

• Inoculum Preparation:

  • Prepare a bacterial or fungal suspension from a fresh culture in sterile saline, adjusting the turbidity to a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.

  • Dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the wells.

• Inoculation and Incubation:

  • Add 10 µL of the standardized inoculum to each well (except the sterility control).

  • Incubate the plates at 37°C for 18-24 hours for bacteria and at 25-30°C for 24-48 hours for fungi.

• Reading the MIC:

  • The MIC is the lowest concentration of the compound at which there is no visible growth.

Kirby-Bauer Disk Diffusion Assay

This is a qualitative method to assess the susceptibility of bacteria to a test compound.

Principle: A filter paper disk impregnated with the test compound is placed on an agar plate inoculated with a specific bacterium. The compound diffuses into the agar, and if it inhibits bacterial growth, a clear zone of inhibition will form around the disk.

Protocol:

• Agar Plate Preparation:

  • Prepare Mueller-Hinton Agar (MHA) plates.

• Inoculum Preparation and Plating:

  • Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

  • Using a sterile cotton swab, evenly inoculate the entire surface of the MHA plate.

• Disk Preparation and Application:

  • Sterile filter paper disks (6 mm in diameter) are impregnated with a known concentration of 2,6-Bis(4-fluorobenzylidene)cyclohexanone.

  • Place the impregnated disks onto the inoculated agar surface. Include a positive control (a known antibiotic) and a negative control (a disk with the solvent only).

• Incubation and Measurement:

  • Invert the plates and incubate at 37°C for 18-24 hours.

  • Measure the diameter of the zone of inhibition in millimeters.

Part 2: Elucidating the Mechanism of Action

While the precise mechanism of action for 2,6-Bis(4-fluorobenzylidene)cyclohexanone is yet to be fully elucidated, research on structurally similar compounds provides a compelling hypothesis. A notable study on 2',6-Bis(4-hydroxybenzyl)-2-acetylcyclohexanone, a related cyclohexanone derivative, identified it as an inhibitor of the bacterial cell division protein FtsZ.[6]

Hypothesized Mechanism of Action: Inhibition of FtsZ

FtsZ is a crucial protein in bacterial cytokinesis, forming a contractile ring (the Z-ring) at the site of cell division. Inhibition of FtsZ polymerization or destabilization of the Z-ring leads to filamentation and ultimately cell death. It is plausible that 2,6-Bis(4-fluorobenzylidene)cyclohexanone shares this mechanism.

Experimental Workflow for Investigating FtsZ Inhibition:

Sources

• 1. Design of potent fluoro-substituted chalcones as antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antiviral and antimicrobial applications of chalcones and their derivatives: From nature to greener synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Design of potent fluoro-substituted chalcones as antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Application Notes & Protocols: Comprehensive Evaluation of the Antioxidant Capacity of 2,6-Bis(4-fluorobenzylidene)cyclohexanone

Abstract

This document provides a detailed guide for researchers, scientists, and drug development professionals on the evaluation of the antioxidant properties of 2,6-Bis(4-fluorobenzylidene)cyclohexanone. This compound, a symmetrical diarylidene ketone, belongs to the chalcone family, which is known for a wide spectrum of pharmacological activities, including antioxidant effects.[1][2] As oxidative stress is a key pathological factor in numerous diseases, the accurate assessment of a compound's antioxidant potential is a critical step in preclinical research.[3] This guide presents a multi-assay approach, detailing the principles, step-by-step protocols, and data interpretation for robustly characterizing the antioxidant profile of this molecule. We move beyond simple screening to provide a framework for generating reliable and reproducible data, incorporating both chemical-based assays and a more biologically relevant cell-based model.

Introduction: The Scientific Rationale

2,6-Bis(4-fluorobenzylidene)cyclohexanone is a curcumin analog, a class of compounds that has attracted significant interest for its therapeutic potential.[4][5] Curcumin's utility is often limited by poor bioavailability; thus, analogs like this are synthesized to improve stability and pharmacological activity.[6] The core structure, an α,β-unsaturated carbonyl system linking two aromatic rings, is a key determinant of its bioactivity.[3] The presence of electronegative fluorine atoms on the phenyl rings can significantly alter the electronic properties of the molecule, potentially influencing its ability to interact with and neutralize reactive oxygen species (ROS).[7]

Antioxidants can neutralize free radicals through two primary mechanisms:

• Hydrogen Atom Transfer (HAT): The antioxidant donates a hydrogen atom to a radical, quenching it. The Oxygen Radical Absorbance Capacity (ORAC) assay is a classic example of this mechanism.[8]

• Single Electron Transfer (SET): The antioxidant donates an electron to reduce a radical or a metal ion. Assays like DPPH, ABTS, and FRAP are based on the SET mechanism.[8][9]

A comprehensive evaluation requires assessing a compound's activity through multiple mechanisms. Therefore, this guide employs a panel of assays to build a complete antioxidant profile for 2,6-Bis(4-fluorobenzylidene)cyclohexanone.

Recommended Assay Workflow

A tiered approach is recommended for an efficient and comprehensive evaluation. Start with rapid, cost-effective chemical assays (Tier 1) to establish baseline activity and then proceed to a more complex, biologically relevant cell-based assay (Tier 2) to confirm activity in a physiological context.

Caption: Recommended workflow for antioxidant capacity assessment.

Tier 1 Protocols: Chemical Assays

These assays are fundamental for initial screening. They are rapid, reproducible, and provide quantitative data on radical scavenging and reducing power.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of the test compound to donate a hydrogen atom or an electron to the stable DPPH free radical.[3] The reduction of the deep violet DPPH radical to the pale yellow hydrazine is monitored spectrophotometrically by a decrease in absorbance at ~517 nm.[3][10]

Caption: Principle of the DPPH radical scavenging assay.

Experimental Protocol:

• Reagent Preparation:

  • DPPH Stock Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. Store this solution in an amber bottle at 4°C.[11]

  • Test Compound Stock Solution (1 mg/mL): Dissolve 10 mg of 2,6-Bis(4-fluorobenzylidene)cyclohexanone in 10 mL of a suitable solvent like DMSO or methanol.

  • Serial Dilutions: Prepare a range of concentrations (e.g., 10, 25, 50, 100, 200 µg/mL) from the stock solution.[11]

  • Positive Control: Prepare serial dilutions of a standard antioxidant like Trolox or Ascorbic Acid.

• Assay Procedure (96-well plate):

  • Add 100 µL of the various concentrations of the test compound, positive control, or solvent (for the blank) to respective wells.

  • Add 100 µL of the 0.1 mM DPPH solution to all wells.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 Where A_control is the absorbance of the DPPH solution with the solvent blank, and A_sample is the absorbance with the test compound.

  • Plot the % Inhibition against the concentration of the test compound.

  • Determine the IC50 value , which is the concentration of the compound required to scavenge 50% of the DPPH radicals. A lower IC50 indicates higher antioxidant activity.[10]

FRAP (Ferric Reducing Antioxidant Power) Assay

Principle: The FRAP assay directly measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at a low pH.[11] This reduction results in the formation of an intense blue-colored ferrous-tripyridyltriazine (Fe²⁺-TPTZ) complex, which has a maximum absorbance at 593 nm.[12]

Caption: Principle of the Ferric Reducing Antioxidant Power (FRAP) assay.

Experimental Protocol:

• Reagent Preparation:

  • Acetate Buffer (300 mM, pH 3.6): Mix 3.1 g of sodium acetate trihydrate and 16 mL of glacial acetic acid in 1 L of deionized water.[11]

  • TPTZ Solution (10 mM): Dissolve 31.2 mg of TPTZ (2,4,6-tripyridyl-s-triazine) in 10 mL of 40 mM HCl. Warm gently if needed.[13]

  • Ferric Chloride (FeCl₃) Solution (20 mM): Dissolve 54.1 mg of FeCl₃·6H₂O in 10 mL of deionized water.[11]

  • FRAP Working Solution: Prepare fresh by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. Warm this solution to 37°C before use.[11][13]

  • Standard: Prepare a series of FeSO₄·7H₂O solutions (e.g., 100 to 1000 µM) for the standard curve.

• Assay Procedure (96-well plate):

  • Add 20 µL of the test compound dilutions, standards, or solvent (blank) to the wells.

  • Add 280 µL of the pre-warmed FRAP working solution to each well.

  • Incubate the plate at 37°C for 30 minutes in the dark.[11]

  • Measure the absorbance at 593 nm.

• Data Analysis:

  • Create a standard curve by plotting the absorbance of the FeSO₄ standards against their concentrations.

  • Use the regression equation from the standard curve to determine the Fe²⁺ equivalent concentration for the test compound.

  • The results are expressed as FRAP value (e.g., in µM Fe²⁺ equivalents per µg of compound).

Tier 2 Protocol: Cellular Antioxidant Activity (CAA) Assay

Principle: The CAA assay is a more biologically relevant method as it measures antioxidant activity within a cellular environment, accounting for cell uptake, metabolism, and localization.[14][15] Cells are co-incubated with the test compound and a fluorescent probe, 2′,7′-dichlorofluorescin diacetate (DCFH-DA). DCFH-DA is non-fluorescent and can diffuse into cells, where it is deacetylated by cellular esterases to the non-fluorescent DCFH. In the presence of ROS (induced by a generator like ABAP), DCFH is oxidized to the highly fluorescent 2′,7′-dichlorofluorescein (DCF). An effective antioxidant will scavenge the ROS and thus inhibit the formation of DCF, resulting in lower fluorescence.[14]

Experimental Protocol:

• Materials:

  • Human hepatocarcinoma (HepG2) or human colon adenocarcinoma (Caco-2) cells.[14][16]

  • Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics.

  • DCFH-DA solution (in methanol or DMSO).

  • ABAP (2,2'-Azobis(2-amidinopropane) dihydrochloride) solution (in saline).

  • Phosphate-buffered saline (PBS).

  • Black, clear-bottom 96-well cell culture plates.

• Assay Procedure:

  • Cell Seeding: Seed HepG2 or Caco-2 cells in a 96-well plate at a density that will form a confluent monolayer (e.g., 6 x 10⁴ cells/well) and incubate for 24 hours.

  • Cell Treatment: Remove the media and wash the cells with PBS. Treat the cells with 100 µL of medium containing the test compound or positive control (Quercetin is often used) at various concentrations for 1 hour.

  • Probe Loading: Add 25 µM DCFH-DA to the wells and incubate for another hour.

  • Induction of Oxidative Stress: Wash the cells again with PBS. Add 100 µL of 600 µM ABAP solution to all wells except the negative control wells.

  • Fluorescence Measurement: Immediately place the plate in a fluorescence microplate reader. Measure the fluorescence emission at 538 nm with excitation at 485 nm every 5 minutes for 1 hour.

• Data Analysis:

  • Calculate the area under the curve (AUC) from the fluorescence vs. time plot.

  • Calculate the percentage inhibition of DCF formation: % Inhibition = [1 - (AUC_sample / AUC_control)] * 100

  • The results can be expressed as CAA units , often standardized against a common antioxidant like Quercetin (micromoles of Quercetin Equivalents).[14]

Data Presentation and Interpretation

Summarizing the quantitative data in a structured table allows for easy comparison of the compound's performance across different assays.

Assay	Parameter	2,6-Bis(4-fluorobenzylidene)cyclohexanone	Trolox (Positive Control)
DPPH Scavenging	IC50 (µg/mL)	Experimental Value	Experimental Value
FRAP	FRAP Value (µM Fe²⁺/µg)	Experimental Value	Experimental Value
CAA	CAA Value (µmol QE/100 µmol)	Experimental Value	Experimental Value

Interpretation:

• A low IC50 value in the DPPH assay indicates potent radical scavenging activity.

• A high FRAP value signifies strong reducing capability.

• A positive CAA value confirms that the compound is bioavailable to the cells and can protect them from intracellular oxidative stress, which is a stronger indicator of potential in vivo efficacy.

Discrepancies between assays are common and informative. For example, a compound might show high activity in the FRAP assay but low activity in the DPPH assay, suggesting it is a better reducing agent than a radical scavenger. Strong activity in the CAA assay validates the chemical assay results in a biological context.

References

• Asiri, A. M., & Khan, S. A. (2010). Synthesis and anti-cancer, anti-bacterial, anti-fungal and antioxidant activity of some new 2,6-bis-benzylidene-cyclohexanone. Journal of Saudi Chemical Society, 14(3), 269-274.
• BenchChem. (n.d.). Application Notes and Protocols for Evaluating the Antioxidant Activity of Chalcones.

• Saleem, M., et al. (2014). Synthesis, characterization and evaluation of antioxidant activities of some novel chalcones analogues. Chemistry Central Journal, 8(1), 26. [Link]

• N’Gaman-Kouassi, C. C., et al. (2022). Synthesis, In-vitro antibacterial and antioxidant activity of chalcone derivatives. GSC Biological and Pharmaceutical Sciences, 21(2), 235-243. [Link]

• Aichaoui, H., et al. (2009). Synthesis and pharmacological evaluation of antioxidant chalcone derivatives of 2(3H)-benzoxazolones. Medicinal Chemistry Research, 18, 467-476.

• Saleem, M., et al. (2014). Synthesis, characterization and evaluation of antioxidant activities of some novel chalcones analogues. ResearchGate. [Link]

• López-García, G., et al. (2023). Cellular antioxidant activity measurement: An alternative to chemical antioxidant methods?. Food Chemistry, 426, 136595.

• Sompong, W., et al. (2011). Comparative antioxidant activities of curcumin and its demethoxy and hydrogenated derivatives. Biological and Pharmaceutical Bulletin, 34(5), 762-766. [Link]

• BenchChem. (n.d.). Application Notes and Protocols for Assessing the Antioxidant Capacity of Chalcones.
• Suroor, A., et al. (2013). Synthesis and Antioxidant Activity of Curcumin Analogues. Journal of Chemical and Pharmaceutical Research, 5(12), 629-635.

• Wolfe, K. L., & Liu, R. H. (2007). Cellular antioxidant activity (CAA) assay for assessing antioxidants, foods, and dietary supplements. Journal of Agricultural and Food Chemistry, 55(22), 8896-8907. [Link]

• Wei, X., et al. (2017). Synthesis and antioxidant activity of curcumin analogs. Journal of Asian Natural Products Research, 19(5), 489-503. [Link]

• University of Limerick. (n.d.). Cellular antioxidant activity measurement: An alternative to chemical antioxidant methods?.
• Hati, S., et al. (2016). Synthesis and antioxidant activity of some dibenzylidene-cyclohexanones. Dhaka University Journal of Pharmaceutical Sciences, 15(1), 35-40.

• Kellett, M. E., et al. (2018). Modification of the cellular antioxidant activity (CAA) assay to study phenolic antioxidants in a Caco-2 cell line. Food Chemistry, 244, 203-208. [Link]

• Ak, T., & Gülçin, İ. (2008). Antioxidant and radical scavenging properties of curcumin. Chemico-Biological Interactions, 174(1), 27-37.

• Apak, R., et al. (2024). How to assess antioxidant activity? Advances, limitations, and applications of in vitro, in vivo, and ex vivo approaches. Food Bioscience, 59, 103890. [Link]

• Eseyin, O. A., et al. (2017). Synthesis, FT-IR Spectroscopic Studies and in vitro FRAP Assay of some Chalcone Derivatives and their Metal Complexes. Nigerian Research Journal of Chemical Sciences, 3, 1-13.
• Kusznierewicz, B., et al. (2012). Comparative study of two natural antioxidants, curcumin and Curcuma longa extract. Food Chemistry, 133(4), 1280-1287.
• Rahmawati, I., et al. (2010). Antioxidant Activity Test of 2,6-bis-(2'-furilidyn)-Cyclohexanone, 2,5-bis-(2'-furilidyn)-Cyclopentanone; 1,5-Difuryl-1,4-pentadien-3-one. Indonesian Journal of Cancer Chemoprevention, 1(1), 38-43.
• Mohd, A. S., et al. (2011). Synthesis and evaluation of DPPH and anti-inflammatory activities of 2,6-bisbenzylidenecyclohexanone and pyrazoline derivatives. Medicinal Chemistry Research, 20(9), 1377-1385.

• de Oliveira, C. A., et al. (2023). Chalcone Derivatives: Antioxidant Activity, Photoprotective Properties, and Stability under UV Irradiation. ACS Omega, 8(50), 47863-47874. [Link]

• TCI AMERICA. (n.d.). 2,6-Bis(4-fluorobenzylidene)cyclohexanone.
• BOC Sciences. (n.d.). CAS 62085-74-9 2,6-BIS(4-FLUOROBENZYLIDENE)CYCLOHEXANONE.

• ResearchGate. (n.d.). STANDARD OPERATING PROCEDURE FOR FRAP ASSAY ON PLASMA & FAECAL EXTRACTS. Retrieved from ResearchGate website. [Link]

• ChemicalBook. (n.d.). 2,6-BIS(4-FLUOROBENZYLIDENE)CYCLOHEXANONE.

• Liang, G., et al. (2010). (2E,6E)-2,6-Bis(2,5-difluorobenzylidene)cyclohexanone. Acta Crystallographica Section E: Structure Reports Online, 66(5), o1009. [Link]

• PubChem. (n.d.). 2,6-Bis(4-fluorobenzylidene)cyclohexanone. Retrieved from PubChem website. [Link]

• Gaina, L., et al. (2023). Solvatochromism, Acidochromism and Photochromism of the 2,6-Bis(4-hydroxybenzylidene) Cyclohexanone Derivative.
• BenchChem. (n.d.). Application Notes and Protocols: Synthesis of 2-(4-Methoxybenzylidene)cyclohexanone Derivatives for Structure-Activity Relations.

Sources

• 1. Pyridine Based Chalcones: Synthesis and Evaluation of Antioxidant Activity of 1-Phenyl-3-(pyridin-2-yl)prop-2-en-1-one Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, characterization and evaluation of antioxidant activities of some novel chalcones analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. (2E,6E)-2,6-Bis(2,5-difluoro­benzyl­idene)cyclo­hexa­none - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and antioxidant activity of curcumin analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chemimpex.com [chemimpex.com]
• 8. researchgate.net [researchgate.net]
• 9. How to assess antioxidant activity? Advances, limitations, and applications of in vitro, in vivo, and ex vivo approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 10. gsconlinepress.com [gsconlinepress.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. journal-backups.lon1.digitaloceanspaces.com [journal-backups.lon1.digitaloceanspaces.com]
• 13. researchgate.net [researchgate.net]
• 14. Cellular antioxidant activity (CAA) assay for assessing antioxidants, foods, and dietary supplements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pure.ul.ie [pure.ul.ie]
• 16. Modification of the cellular antioxidant activity (CAA) assay to study phenolic antioxidants in a Caco-2 cell line - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Synthesis of Fused Pyrimidine Derivatives from 2,6-Bis(4-fluorobenzylidene)cyclohexanone

Abstract

This document provides a comprehensive guide for the synthesis of novel fused pyrimidine derivatives, utilizing 2,6-Bis(4-fluorobenzylidene)cyclohexanone as a key precursor. Pyrimidine scaffolds are of paramount importance in medicinal chemistry, forming the core structure of numerous therapeutic agents with a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3][4] The starting material, a bis-α,β-unsaturated ketone (also known as a bis-chalcone), serves as a versatile building block for the construction of these heterocyclic systems through cyclocondensation reactions.[5][6] This guide details the underlying chemical principles, provides step-by-step experimental protocols, and explains the rationale behind key procedural choices to ensure reproducibility and high-yield synthesis.

Introduction: The Significance of Pyrimidine Scaffolds

The pyrimidine ring is a privileged heterocyclic motif found in the structure of nucleic acids (cytosine, thymine, and uracil) and a multitude of FDA-approved drugs.[7] Its unique electronic properties and ability to participate in various non-covalent interactions, particularly hydrogen bonding, make it an ideal pharmacophore for engaging with biological targets like enzymes and receptors.[8] The synthesis of pyrimidine derivatives from readily available precursors is a cornerstone of modern drug discovery.[9]

One of the most robust and widely employed methods for constructing the pyrimidine ring is the cyclocondensation of a three-carbon α,β-unsaturated ketone fragment with a nitrogen-containing binucleophile, such as urea, thiourea, or guanidine.[2][3][10][11] This approach allows for significant molecular diversity by varying the substituents on the ketone precursor. Here, we focus on 2,6-Bis(4-fluorobenzylidene)cyclohexanone, a symmetrical bis-chalcone, which upon reaction, yields a rigid, fused tetracyclic pyrimidine system—a structure of significant interest for exploring new chemical space in drug development.

Synthetic Strategy Overview

The overall synthesis is a two-stage process. The first stage involves the preparation of the key intermediate, 2,6-Bis(4-fluorobenzylidene)cyclohexanone. The second stage is the pivotal cyclocondensation reaction to form the fused pyrimidine ring.

Figure 1: Overall two-stage synthetic workflow.

Stage 1: Synthesis of 2,6-Bis(4-fluorobenzylidene)cyclohexanone

Principle: The precursor is synthesized via a base-catalyzed Claisen-Schmidt condensation.[10][12][13] In this reaction, the base (e.g., NaOH) abstracts an acidic α-proton from cyclohexanone to form an enolate. This nucleophilic enolate then attacks the electrophilic carbonyl carbon of 4-fluorobenzaldehyde. The resulting aldol adduct readily dehydrates to form the conjugated α,β-unsaturated ketone system. The reaction occurs on both sides of the cyclohexanone ring to yield the symmetrical bis-adduct.

Protocol:

• In a 250 mL round-bottom flask, dissolve cyclohexanone (0.05 mol) and 4-fluorobenzaldehyde (0.1 mol, 2 equivalents) in 100 mL of ethanol.

• Prepare a 20% aqueous solution of sodium hydroxide (NaOH).

• While stirring the ethanolic solution vigorously at room temperature, add the NaOH solution dropwise. A precipitate will begin to form.

• Continue stirring for 2-3 hours at room temperature. Monitor the reaction's completion using Thin Layer Chromatography (TLC) with a hexane:ethyl acetate (8:2) mobile phase.

• Once the reaction is complete, pour the mixture into 500 mL of ice-cold water and stir.

• Acidify the mixture with dilute hydrochloric acid (HCl) until it is neutral to litmus paper.

• Filter the resulting solid precipitate using a Büchner funnel, wash thoroughly with cold water, and dry.

• Recrystallize the crude product from ethanol to yield pure 2,6-Bis(4-fluorobenzylidene)cyclohexanone as a yellow crystalline solid.[14]

Stage 2: Synthesis of Fused Pyrimidine Derivatives

Reaction Mechanism

The formation of the pyrimidine ring from the bis-chalcone precursor and urea proceeds through a cascade of reactions, initiated by a nucleophilic attack.

Causality Behind the Mechanism:

• Michael Addition: The reaction is typically performed in a basic medium (e.g., ethanolic KOH). The base deprotonates the urea, enhancing its nucleophilicity. The resulting anion attacks one of the electrophilic β-carbons of the α,β-unsaturated ketone system (a 1,4-conjugate addition).

• Intramolecular Cyclization: The intermediate formed then undergoes an intramolecular cyclization, where the second nitrogen atom of the urea attacks the nearby carbonyl carbon of the cyclohexanone ring.

• Dehydration/Oxidation: The resulting bicyclic intermediate can then undergo dehydration to form a dihydropyrimidine derivative. Depending on the reaction conditions and the specific substrate, this dihydropyrimidine may be the final product or it may oxidize to the fully aromatic pyrimidine system.[5]

Figure 2: General mechanism for pyrimidine formation.

Detailed Experimental Protocol

This protocol describes the synthesis of the fused pyrimidine derivative using urea. Similar procedures can be adapted for thiourea (yielding a pyrimidine-2-thione) or guanidine hydrochloride (yielding a 2-aminopyrimidine).

Materials & Reagents:

• 2,6-Bis(4-fluorobenzylidene)cyclohexanone (0.01 mol)

• Urea (0.01 mol)

• Potassium Hydroxide (KOH)

• Ethanol (95%)

• Hydrochloric Acid (dilute)

• Deionized Water

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a reflux condenser, add 2,6-Bis(4-fluorobenzylidene)cyclohexanone (0.01 mol) and urea (0.01 mol).[10]

• Add 30 mL of 95% ethanol to dissolve the reactants.

• Prepare a 40% aqueous solution of KOH and add 10 mL slowly to the reaction mixture with constant stirring. The addition of a strong base is crucial to catalyze the condensation.[10]

• Reflux: Heat the reaction mixture to reflux using a water bath or heating mantle. Maintain reflux for 4-6 hours.

• Monitoring: Track the progress of the reaction by TLC (e.g., using a hexane:ethyl acetate 7:3 mobile phase). The disappearance of the starting material spot indicates the reaction is nearing completion.

• Isolation: After the reaction is complete, allow the mixture to cool to room temperature. Pour the cooled mixture into 200 mL of ice-cold water.

• Precipitation: Neutralize the solution by adding dilute HCl dropwise until the pH is ~7. A solid product will precipitate out.

• Filtration and Washing: Filter the precipitate using a Büchner funnel. Wash the solid several times with cold deionized water to remove any inorganic salts and impurities.

• Drying and Purification: Dry the crude product in an oven at 60-70°C. For final purification, recrystallize the solid from a suitable solvent, such as absolute ethanol or a mixture of ethanol and dimethylformamide (DMF).

Characterization: A Self-Validating System

The identity and purity of the synthesized pyrimidine derivative must be confirmed through spectroscopic analysis. This step is critical for validating the success of the protocol.

• FT-IR (Fourier-Transform Infrared Spectroscopy): Look for the appearance of characteristic peaks for N-H stretching (around 3100-3300 cm⁻¹) and C=N stretching (around 1650 cm⁻¹), and the disappearance of the C=O stretch from the starting cyclohexanone ring.

• ¹H-NMR (Proton Nuclear Magnetic Resonance): The spectrum should confirm the structure. Expect to see multiplets in the aromatic region (δ 6.8-8.0 ppm) corresponding to the fluorophenyl rings. A key signal would be a singlet for the pyrimidine ring proton and another for the N-H proton, which is D₂O exchangeable.[12]

• Mass Spectrometry (MS): This will determine the molecular weight of the product, confirming the molecular formula by identifying the molecular ion peak (M+).[12]

Data Presentation and Expected Outcomes

The choice of the nitrogen-containing reagent significantly impacts the final product structure and properties.

Reagent	Product Type	Expected Yield Range	Key Characteristics
Urea	Fused Pyrimidin-2(1H)-one	70-85%	Contains a carbonyl group (C=O) in the pyrimidine ring.
Thiourea	Fused Pyrimidine-2(1H)-thione	75-90%	Contains a thiocarbonyl group (C=S) instead of a carbonyl.[15]
Guanidine HCl	Fused 2-Aminopyrimidine	65-80%	Features an amino group (-NH₂) at the 2-position of the pyrimidine ring.[3]

Note: Yields are representative and can vary based on reaction scale and purification efficiency.

References

• A metal-free synthesis of pyrimidines from amidines with α,β-unsaturated ketones via tandem [3 + 3] annulation and visible-light-enabled photo-oxidation. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Green Synthesis of Pyrimidine Derivatives via Chalcones and Their Biological Evaluation. International Journal of Research in Engineering and Science. Available at: [Link]

• Reactions of .alpha.,.beta.-unsaturated ketones with urea. Synthesis and spectral properties of 2(1H)-pyrimidinone derivatives. Journal of Chemical & Engineering Data (ACS Publications). Available at: [Link]

• Green Expedient Synthesis of Pyrimidine Derivatives via Chalcones and Evaluation of their Anthelmintic Activity. SciSpace. Available at: [Link]

• Design, Synthesis and Biological Activity of Pyrimidine Derivatives of Acetomido Chalcone of Crotamiton. Advanced Journal of Chemistry, Section A. Available at: [Link]

• Synthesis, Spectroscopy and Biological Studies of Chalcone Derived Pyrimidines. Der Pharma Chemica. Available at: [Link]

• Synthesis and biological activities of some new pyrimidine derivatives from chalcones. Der Pharma Chemica. Available at: [Link]

• Synthesis of Chalcones Pyrimidines. ResearchGate. Available at: [Link]

• Novel pyrimidine-substituted chalcones: In vitro antioxidant properties and cytotoxic effects against human cancer cell lines. PLoS ONE (PMC). Available at: [Link]

• Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. MDPI. Available at: [Link]

• Thiophenebearing pyrimidine derivatives synthesis from chalcones: In silico ADME/T studies and molecular docking studies. Journal of Pharmaceutical Negative Results. Available at: [Link]

• Discovery of bis-chalcones and bis-pyrimidines as potential urease inhibitors: from synthesis to computational insights. Taylor & Francis Online. Available at: [Link]

• Preparation with Biological Study for Pyrimidine Derivatives from Chalcone. Impactfactor. Available at: [Link]

• SYNTHESIS OF PYRIMIDINES AND ITS BIO- EVALUATION. ResearchGate. Available at: [Link]

• SYNTHESIS OF PYRIMIDINE DERIVATIVES. Mansoura University. Available at: [Link]

• Microwave-Assisted Copper-Powder-Catalyzed Synthesis of Pyrimidinones from β-Bromo α,β-Unsaturated Carboxylic Acids and Amidines. ResearchGate. Available at: [Link]

• Synthesis, characterization of Diarylidenecyclohexanone derivatives as new anti-inflammatory pharmacophores exhibiting strong PGE2 and 5-LOX inhibition. The Royal Society of Chemistry. Available at: [Link]

• Synthesis of Novel Derivatives of 4,6-Diarylpyrimidines and Dihydro-Pyrimidin-4-one and In Silico Screening of Their Anticancer Activity. PMC. Available at: [Link]

• Synthesis of Some Pyrimidine and Fused Pyrimidine Derivatives with Antimicrobial and Anticancer Activities. Der Pharma Chemica. Available at: [Link]

• A study on methods of synthesis of pyrimidine derivatives and their biological activities. Heterocyclic Letters. Available at: [Link]

• 2,6-Bis(4-fluorobenzylidene)cyclohexanone. PubChem. Available at: [Link]

• Process for the preparation of cyclohexanone-2-carboxamide. Google Patents.

• Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. PMC. Available at: [Link]

• multi-component reactions of cyclohexan-1,3-dione to synthesize heterocyclic derivatives. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Network reaction of 2,6-bis(2-hydroxybenzilidene)cyclohexanone by external stimuli. AIP Publishing. Available at: [Link]

• Predict the products formed when cyclohexanone reacts with the following reagents. (i) hydrazine, then hot, fused KOH. Pearson. Available at: [Link]

Sources

• 1. ajchem-a.com [ajchem-a.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. A metal-free synthesis of pyrimidines from amidines with α,β-unsaturated ketones via tandem [3 + 3] annulation and visible-light-enabled photo-oxidation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Novel pyrimidine-substituted chalcones: In vitro antioxidant properties and cytotoxic effects against human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ijres.org [ijres.org]
• 11. bu.edu.eg [bu.edu.eg]
• 12. scispace.com [scispace.com]
• 13. pnrjournal.com [pnrjournal.com]
• 14. rsc.org [rsc.org]
• 15. impactfactor.org [impactfactor.org]

Technical Notes & Optimization

purification techniques for 2,6-Bis(4-fluorobenzylidene)cyclohexanone

Technical Support Center: 2,6-Bis(4-fluorobenzylidene)cyclohexanone Reference ID: TSC-BFBC-001 | Status: Active | Updated: February 2026

Welcome to the Purification Support Center

You have reached the Tier-3 Technical Support interface for 2,6-Bis(4-fluorobenzylidene)cyclohexanone (CAS: 62085-74-9). This guide is designed for researchers encountering difficulties with the isolation, purification, and characterization of this specific curcuminoid analogue.

As Senior Application Scientists, we understand that while the Claisen-Schmidt condensation is textually simple, the physical reality of isolating highly conjugated, lipophilic solids can be fraught with polymorphism, "oiling out," and persistent mono-substituted intermediates.

Part 1: Compound Profile & Target Specifications

Before troubleshooting, ensure your target metrics align with the chemical standard.

Property	Target Specification	Notes
Appearance	Light yellow to orange crystalline powder	Dark brown/red indicates polymerization or base degradation.
Melting Point	153.0 – 157.0 °C	A range >2°C or values <150°C indicate significant impurities (likely the mono-intermediate).
Solubility	Soluble in CHCl₃, DCM, DMSO.	Poorly soluble in water and cold ethanol.
CAS Registry	62085-74-9

Part 2: The "Golden Standard" Purification Protocol

User Query: "I have a crude yellow solid. What is the standard procedure to reach >98% purity?"

The Solution: For 90% of synthesis batches, recrystallization from Ethanol (EtOH) is the most efficient method. The 4-fluoro substituent adds lipophilicity compared to the parent benzylidene, but it remains sufficiently polar to crystallize well from cooling alcohols.

Step-by-Step Protocol:

• Washing (Crucial Pre-step):

  • Action: Wash the crude filter cake copiously with water followed by cold 10% aqueous ethanol .

  • Why: You must remove the base catalyst (NaOH/KOH). Residual base causes aldol reversal (retro-aldol) or polymerization during the heating steps of recrystallization.

• Dissolution:

  • Transfer crude solid to an Erlenmeyer flask.

  • Add 95% Ethanol (approx. 15-20 mL per gram of crude).

  • Heat to reflux (approx. 78°C) with magnetic stirring.

  • Troubleshooting: If the solid does not dissolve completely at reflux, add Chloroform (CHCl₃) or Dichloromethane (DCM) dropwise until clear. (Ratio limit: 10:1 EtOH:CHCl₃).

• Filtration (Hot):

  • If insoluble particles remain (dust, polymer bits), filter the hot solution through a pre-warmed glass funnel/fluted filter paper.

• Crystallization:

  • Allow the flask to cool to room temperature slowly (over 1-2 hours).

  • Do not place directly on ice; this traps impurities.

  • Once room temp is reached, move to a 4°C fridge for 4 hours.

• Collection:

  • Filter via vacuum (Buchner funnel).

  • Wash crystals with ice-cold Ethanol .

  • Dry in a vacuum oven at 40°C.

Part 3: Troubleshooting & FAQs

User Query: "My product is 'oiling out' (forming a sticky gum) instead of crystallizing. Why?"

Diagnosis: This occurs when the compound precipitates as a liquid before it can organize into a crystal lattice. It is common when the solution is too concentrated or cools too fast.

Corrective Workflow:

• Re-heat the mixture until the oil dissolves back into the solution.

• Add Solvent: Add 10-15% more Ethanol to dilute the solution.

• Seeding: Add a single crystal of pure product (if available) or scratch the inner glass wall of the flask with a glass rod to provide nucleation sites.

• Slower Cooling: Wrap the flask in a towel or place it in a warm water bath and let the bath cool down naturally.

User Query: "My melting point is 135-140°C. What is the impurity?"

Diagnosis: You likely have the Mono-benzylidene intermediate (2-(4-fluorobenzylidene)cyclohexanone). This happens if the reaction stopped halfway or if the aldehyde:ketone ratio was incorrect.

The Fix: Recrystallization alone may not separate the mono- from the bis-product efficiently because their solubilities are similar.

• Wash with Hexane: The mono-substituted product is often more soluble in non-polar solvents than the bis-product. Triturate (grind) your solid in cold hexane and filter.

• Resynthesize: If the mono-content is >20%, it is often more efficient to re-subject the crude material to the reaction conditions (add more aldehyde and base) to drive it to completion.

User Query: "The product is dark orange/brown. Is this normal?"

Diagnosis: No. While the compound is yellow/orange due to conjugation, a dark or muddy color suggests Michael Addition byproducts or Base-catalyzed polymerization .

The Fix:

• Acid Wash: Dissolve crude in DCM and wash with dilute HCl (0.1 M) in a separatory funnel to neutralize any trapped base, then wash with water.

• Recrystallize with Charcoal: During the hot filtration step (Part 2, Step 3), add activated charcoal, stir for 5 minutes, and filter through Celite. This removes amorphous colored impurities.

Part 4: Advanced Purification (Chromatography)

If recrystallization fails, use Flash Column Chromatography.

Stationary Phase: Silica Gel (230-400 mesh). Mobile Phase Gradient:

Solvent A	Solvent B	Ratio (A:B)	Purpose
Hexane	Ethyl Acetate	95:5	Elute non-polar impurities
Hexane	Ethyl Acetate	80:20	Product Elution (Target)
Hexane	Ethyl Acetate	60:40	Flush polar byproducts (Mono-intermediate often elutes later or earlier depending on specific interactions, but typically distinct).

Note: The bis-benzylidene compound is highly UV-active. Monitor at 254 nm and 365 nm (it may fluoresce).

Part 5: Logic & Workflow Visualization

The following diagrams illustrate the decision-making process for purifying this specific compound.

Diagram 1: Purification Decision Matrix

Caption: Workflow for isolating 2,6-Bis(4-fluorobenzylidene)cyclohexanone, handling common failure states like low melting points or oiling out.

Diagram 2: Impurity Profile & Chemical Logic

Caption: Causal analysis of impurities. Mono-intermediates result from kinetic issues; polymers result from thermodynamic/pH stress.

References

• TCI Chemicals. Product Specification: 2,6-Bis(4-fluorobenzylidene)cyclohexanone (B2282). Retrieved from

• ChemicalBook. 2,6-BIS(4-FLUOROBENZYLIDENE)CYCLOHEXANONE Properties and Safety. Retrieved from

• BenchChem. Application Notes: 4-Fluorobenzaldehyde in Claisen-Schmidt Condensation.[1][2] Retrieved from

• Royal Society of Chemistry. Synthesis and characterization of Diarylidenecyclohexanone derivatives. (General protocol reference). Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Monitoring a Claisen-Schmidt Condensation Reaction by NMR in the teaching Class - Magritek [magritek.com]

optimizing Claisen-Schmidt reaction conditions for fluorinated aldehydes

Technical Support Center: Optimizing Claisen-Schmidt Condensation for Fluorinated Aldehydes

Case ID: CS-F-OPT-001 Status: Active Assigned Specialist: Senior Application Scientist

Executive Summary

The Claisen-Schmidt condensation between a fluorinated aromatic aldehyde and a ketone is a pivotal step in synthesizing fluorinated chalcones, widely used in drug discovery for their enhanced metabolic stability and lipophilicity.[1] However, the introduction of fluorine atoms—highly electronegative and small—drastically alters the electronic landscape of the reaction.

This guide addresses the specific kinetic and thermodynamic challenges posed by fluorinated substrates, moving beyond generic "cookbook" chemistry to provide a mechanistic, troubleshooting-driven approach.

Part 1: Critical Reactivity Insights (The "Why")

Before optimizing, you must understand how fluorine changes the rules.[2]

• Hyper-Electrophilicity: Fluorine is a strong Electron Withdrawing Group (EWG). An aldehyde with fluorine (especially at ortho or para positions) has a significantly more electron-deficient carbonyl carbon.

  • Consequence: The initial nucleophilic attack by the enolate is faster than with non-fluorinated analogs.

  • Risk: The aldehyde is so reactive it becomes prone to Cannizzaro disproportionation (self-redox) in the presence of strong bases, destroying your starting material before it condenses.

• Hydrate Formation: In aqueous solvents, highly electrophilic fluorinated aldehydes tend to form stable gem-diols (hydrates).

  • Consequence: Hydrates are chemically inert toward enolates.

  • Solution: Minimizing water content (using anhydrous solvents or solvent-free grinding) is often critical for high yields.

Part 2: Troubleshooting & Optimization (Q&A)

Category A: Reaction Kinetics & Yield

Q1: My reaction turns dark immediately, but the yield of the desired chalcone is low (<40%). What is happening? Diagnosis: You are likely experiencing uncontrolled polymerization or Cannizzaro side-reactions . The fluorinated aldehyde is too reactive for the high concentration of base you are using. Corrective Action:

• Protocol Shift: Switch from "dump and stir" to Controlled Addition . Add the base dropwise to the mixture of aldehyde and ketone.[3]

• Base Selection: If using NaOH/KOH, lower the concentration to 10 mol%. Alternatively, switch to a milder organic base like Piperidine or Pyrrolidine in ethanol, which minimizes Cannizzaro redistribution.

Q2: I see a new spot on TLC that persists and doesn't convert to product. NMR suggests it’s an alcohol. Diagnosis: The reaction is stuck at the

-hydroxy ketone (Aldol) stage and is failing to dehydrate to the enone (Chalcone). Fluorine's inductive effect can stabilize the intermediate alkoxide, making the elimination of hydroxide (a poor leaving group) the rate-limiting step. Corrective Action:

• Force Dehydration: Increase the temperature to 50–60°C.

• Acidic Workup: If the reaction is complete but the intermediate persists, a brief reflux with a trace of

  -toluenesulfonic acid (PTSA) or dilute HCl during workup will drive the elimination.

Category B: Solubility & Purification

Q3: The product is not precipitating upon adding water/ice, unlike non-fluorinated analogues. Diagnosis: Fluorinated compounds often exhibit increased lipophilicity and different crystal packing energies. They may form "oils" rather than solids in aqueous mixtures. Corrective Action:

• Do not over-dilute: Instead of pouring into excess water, neutralize the reaction mixture with dilute HCl to pH 7, then extract with Dichloromethane (DCM) or Ethyl Acetate .

• Crystallization: Recrystallize the crude oil from hot ethanol or an ethanol/water (9:1) mixture. Fluorinated chalcones often crystallize better upon slow cooling.

Part 3: Optimized Experimental Protocol

This protocol is designed to minimize Cannizzaro side-reactions and maximize dehydration for fluorinated substrates.

Standard Operating Procedure (SOP-CS-F)

Parameter	Condition	Rationale
Stoichiometry	1.0 eq Aldehyde : 1.0 eq Ketone	Equimolar ratio prevents ketone self-condensation.
Solvent	Ethanol (Absolute)	Polar enough to dissolve base, protic nature assists proton transfer steps.
Catalyst	20% aq.[4] NaOH (0.5 eq)	Strong enough to generate enolate; aqueous fraction kept low to prevent hydration.
Temperature	0°C RT	Start cold to control initial exotherm; warm to RT to drive dehydration.
Time	3–6 Hours	Fluorinated substrates react fast; prolonged exposure promotes degradation.

Step-by-Step Workflow:

• Dissolution: In a round-bottom flask, dissolve 10 mmol of fluorinated benzaldehyde and 10 mmol of acetophenone in 15 mL of absolute ethanol.

• Cooling: Place the flask in an ice bath (0–5°C).

• Catalysis: Add 1.0 mL of 20% NaOH solution dropwise over 5 minutes with vigorous stirring. Do not add all at once.

• Reaction: Remove ice bath and stir at room temperature. Monitor via TLC (Hexane:EtOAc 8:2) every hour.

• Quenching: Once complete, pour mixture into 50 mL of crushed ice containing 2 mL of 1M HCl. (Acidification is crucial to break any stable enolates).

• Isolation: Filter the precipitate. If oil forms, extract with DCM, dry over MgSO

  , and evaporate.

Part 4: Visualizing the Pathway

The following diagram illustrates the reaction logic and the specific influence of the Fluorine substituent (EWG) on the pathway.

Caption: Reaction pathway highlighting how Fluorine's electron-withdrawing nature accelerates nucleophilic attack but increases risks of Cannizzaro and Hydrate formation.

Part 5: Troubleshooting Decision Tree

Use this flow to diagnose experimental failures rapidly.

Caption: Decision tree for diagnosing common failures in fluorinated Claisen-Schmidt condensations.

References

• Synthesis and Antibacterial Activity of Some Fluorinated Isoxazoline Derivatives. Rasayan Journal of Chemistry. [Link]

• Fluorine containing chalcones as anticancer agents: Solvent-free synthesis and cytotoxicity. VNUHCM Journal of Science and Technology Development. [Link]

• Design of potent fluoro-substituted chalcones as antimicrobial agents. PubMed Central (PMC). [Link]

• A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones. MDPI Molecules. [Link]

• An efficient and selective microwave-assisted Claisen-Schmidt reaction. SpringerPlus. [Link]

Sources

• 1. Bot Verification [rasayanjournal.co.in]
• 2. journals.pen2print.org [journals.pen2print.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Enhancing the Solubility of 2,6-Bis(4-fluorobenzylidene)cyclohexanone for Biological Assays

From the Desk of the Senior Application Scientist

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are working with 2,6-Bis(4-fluorobenzylidene)cyclohexanone and encountering solubility challenges in aqueous environments typical of biological assays. Due to its chemical structure, this compound is highly hydrophobic, making its dissolution in buffers and cell culture media a significant hurdle for obtaining accurate and reproducible experimental data.

This document moves beyond simple protocols to explain the fundamental principles behind each solubilization strategy. Our goal is to empower you with the knowledge to not only solve immediate precipitation issues but also to proactively design robust experimental setups. We will explore a systematic approach, from initial stock solution preparation to advanced formulation techniques, ensuring the integrity and validity of your results.

Section 1: Foundational Knowledge & Initial Steps

This section addresses the most common initial questions and provides the standard starting procedures for working with hydrophobic compounds like 2,6-Bis(4-fluorobenzylidene)cyclohexanone.

Q1: What are the physicochemical properties of 2,6-Bis(4-fluorobenzylidene)cyclohexanone, and why is solubility a primary challenge?

2,6-Bis(4-fluorobenzylidene)cyclohexanone is a synthetic organic compound with a molecular structure characterized by a central cyclohexanone ring flanked by two 4-fluorobenzylidene groups.[1][2] This structure is largely non-polar, featuring multiple aromatic rings, which leads to strong intermolecular forces in its solid, crystalline state and very poor affinity for water. Consequently, it is classified as a poorly water-soluble or hydrophobic compound. For this compound to be evaluated in any aqueous-based biological assay (e.g., cell-based assays, enzyme inhibition assays), it must be properly dissolved and remain in solution at the desired final concentration.

Property	Value	Source
Molecular Formula	C₂₀H₁₆F₂O	[1][3]
Molecular Weight	~310.34 g/mol	[3]
Appearance	Light yellow to orange powder/crystal	[3][4]
Aqueous Solubility	Predicted to be very low/insoluble	[5]

Q2: What is the correct first step for preparing a solution of 2,6-Bis(4-fluorobenzylidene)cyclohexanone?

The universally accepted first step is to prepare a high-concentration primary stock solution in a water-miscible organic solvent.[6] Dimethyl sulfoxide (DMSO) is the most common and effective choice for this purpose due to its strong solubilizing power for a wide range of organic molecules.[7][8][9]

Protocol 1: Preparation of a Primary Stock Solution in DMSO

• Determine Molecular Weight: Use the molecular weight (MW) of 310.34 g/mol for your calculations.[3]

• Weigh the Compound: Aseptically weigh a precise amount of the 2,6-Bis(4-fluorobenzylidene)cyclohexanone powder.

• Calculate Solvent Volume: Use the following formula to determine the volume of DMSO needed for a desired stock concentration (e.g., 10 mM): Volume (L) = Mass (g) / (Concentration (mol/L) × Molecular Weight ( g/mol ))

• Dissolution: Add the calculated volume of anhydrous, sterile-filtered DMSO to the powder. Vortex or sonicate gently at room temperature until the compound is completely dissolved. Visually inspect against a light source to ensure there are no visible particulates.[5][10]

• Storage: Aliquot the stock solution into smaller volumes in sterile cryovials to minimize freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.[5]

Q3: What are the maximum recommended concentrations of organic solvents in cell-based assays?

While organic solvents are essential for initial solubilization, they can be toxic to cells, even at low concentrations.[7][8] It is critical to keep the final concentration of the organic solvent in your assay medium below the cytotoxic threshold for your specific cell line. Always run a solvent-only vehicle control to account for any effects of the solvent itself.

Solvent	Typical Max. Final Concentration	Notes
DMSO	≤ 0.5% (v/v)	Some robust cell lines may tolerate up to 1%, but 0.1-0.25% is safer. Effects can be cell-type dependent.[7][9]
Ethanol	≤ 0.5% (v/v)	Can be more cytotoxic than DMSO for some cell lines; effects on metabolic proteins have been noted.[8]
Methanol	≤ 0.1% (v/v)	Generally more toxic than DMSO or ethanol.
DMF	≤ 0.1% (v/v)	Use with caution; can be toxic.

Section 2: Troubleshooting Common Precipitation Issues

This section focuses on identifying and solving the most frequent problem researchers face: compound precipitation upon dilution into aqueous media.

Q4: My compound precipitates immediately when I add the DMSO stock to my assay buffer or cell culture medium. What is happening and how do I fix it?

This phenomenon is known as "solvent shock" or "precipitation upon dilution."[10] It occurs when a compound dissolved in a high concentration of a "good" organic solvent (like DMSO) is rapidly transferred into a large volume of a "poor" aqueous solvent. The localized concentration of DMSO disperses quickly, leaving the hydrophobic compound exposed to the aqueous environment, where it exceeds its solubility limit and crashes out of solution.

Caption: The process of solvent shock leading to compound precipitation.

Solution: Step-Wise Dilution

To prevent solvent shock, the dilution must be performed gradually and with immediate, thorough mixing.

Protocol 2: Step-Wise Dilution to Avoid Precipitation

• Prepare Intermediate Dilution (Optional but Recommended): If your final concentration is very low, first dilute your high-concentration DMSO stock to an intermediate concentration (e.g., 10x or 100x the final desired concentration) using DMSO.

• Aliquot Assay Medium: Dispense the final volume of your aqueous assay buffer or cell culture medium into a sterile tube.

• Vortex/Mix Vigorously: Place the tube on a vortex mixer at a medium speed or stir it rapidly with a magnetic stir bar.

• Add Stock Solution Slowly: While the medium is being mixed, add the required volume of your DMSO stock solution drop-by-drop, or in a very slow stream, directly into the vortexing liquid. This ensures immediate dispersion and prevents localized high concentrations.

• Continue Mixing: Allow the solution to mix for an additional 30-60 seconds after adding the stock.

• Visual Inspection: Visually inspect the final solution for any signs of cloudiness or precipitate (Tyndall effect) before adding it to your cells or assay plate.

Q5: The compound dissolves initially but precipitates over time during my 37°C incubation. What are the potential causes?

Delayed precipitation is often multifactorial. The primary causes include:

• Temperature Effects: The solubility of some compounds can decrease at higher temperatures. While warming a solution can sometimes help dissolve a compound, prolonged incubation at 37°C can also destabilize a supersaturated solution.[10]

• Interaction with Media Components: Cell culture media are complex mixtures of salts, amino acids, vitamins, and, often, serum proteins.[10] Your compound may interact with these components, particularly proteins in fetal bovine serum (FBS), forming insoluble complexes.[11]

• pH Instability: Cellular metabolism can gradually alter the pH of the culture medium over time.[10] Although 2,6-Bis(4-fluorobenzylidene)cyclohexanone is not expected to have pH-dependent solubility, a significant shift in medium pH could affect the stability of other components, indirectly causing precipitation.

• Evaporation: Inadequately sealed plates or low humidity in the incubator can lead to evaporation, increasing the concentration of all components (including your compound) and potentially exceeding the solubility limit.[12]

Troubleshooting Steps:

• Test Stability: Prepare your final compound solution in the complete assay medium and incubate it under the exact experimental conditions (e.g., 37°C, 5% CO₂) but without cells. Check for precipitation at various time points.

• Reduce Serum Concentration: If using a serum-containing medium, test whether reducing the serum percentage or switching to a serum-free medium (if tolerated by the cells) prevents precipitation.

• Check Incubator Humidity: Ensure your incubator has adequate humidity to prevent evaporation.[12]

Section 3: Advanced Solubilization Strategies

If optimizing the dilution of a DMSO stock is insufficient, more advanced formulation strategies are required. The goal of these methods is to increase the compound's apparent aqueous solubility.

Q6: I cannot reach my target concentration even with optimized dilution of a DMSO stock. What are my next options?

When the intrinsic solubility in the final assay medium is the limiting factor, you must employ formulation excipients. The most common and effective strategies for in vitro assays are the use of co-solvents, surfactants, or cyclodextrins.[13][14]

Caption: Troubleshooting and solubilization strategy workflow.

Q7: What are cyclodextrins and how can they solve my solubility problem?

Cyclodextrins are cyclic oligosaccharides that have a unique toroidal or "donut" shape. Their exterior is hydrophilic (water-loving), while the central cavity is hydrophobic (water-fearing).[15][16][17] This structure allows them to act as "molecular containers." A hydrophobic molecule, like 2,6-Bis(4-fluorobenzylidene)cyclohexanone, can fit into the central cavity, forming a water-soluble "inclusion complex."[13][15][16]

Derivatives like 2-hydroxypropyl-β-cyclodextrin (HP-β-CD) are preferred for biological applications due to their higher solubility and lower toxicity compared to natural cyclodextrins.[15][16] This is often the most effective and biologically compatible method for significantly increasing the aqueous solubility of a hydrophobic compound.

Caption: Formation of a cyclodextrin-drug inclusion complex.

Protocol 3: Preparation of a Solution Using HP-β-CD Complexation

This protocol aims to create a concentrated aqueous stock solution of the compound complexed with HP-β-CD.

• Prepare Cyclodextrin Solution: Prepare a concentrated solution of HP-β-CD in your desired buffer or water (e.g., 20-40% w/v). Warming the solution slightly (to 40-50°C) can help dissolve the cyclodextrin. Allow it to cool to room temperature.

• Add Compound: Weigh the 2,6-Bis(4-fluorobenzylidene)cyclohexanone powder and add it directly to the HP-β-CD solution to achieve your target stock concentration. A molar ratio of 1:1 (compound:cyclodextrin) is a good starting point, but higher ratios may be needed.

• Facilitate Complexation: Mix the suspension vigorously for several hours (4-24 hours) at room temperature using a rotator or magnetic stirrer. Sonication in a bath sonicator for short intervals (5-10 minutes) can also facilitate the process.

• Clarify the Solution: After mixing, there may be some undissolved compound. Centrifuge the solution at high speed (e.g., 10,000 x g for 15 minutes) to pellet any excess, undissolved material.

• Isolate and Sterilize: Carefully collect the clear supernatant. This is your aqueous stock solution of the complex. Sterilize it by passing it through a 0.22 µm syringe filter.

• Determine Concentration (Optional but Recommended): The actual concentration of the dissolved compound in the supernatant should be determined analytically (e.g., using HPLC-UV or a spectrophotometer with a standard curve) for maximum accuracy.

• Dilution: This aqueous stock can now be diluted directly into your final assay medium.

Q8: When should I consider using co-solvents or surfactants?

Co-solvents and surfactants are alternative strategies if cyclodextrins are not suitable or available.

• Co-solvents: These are water-miscible organic solvents that, when added to water, create a solvent system with properties intermediate between water and the pure organic solvent.[18][19] They can be useful for moderately increasing solubility.

  • Examples: Polyethylene glycol 300 (PEG-300), propylene glycol, ethanol.

  • Approach: Prepare a primary stock in DMSO, then perform an intermediate dilution into the co-solvent before the final dilution into the aqueous medium. The final concentration of all organic solvents must be kept within non-toxic limits.

• Surfactants: These are detergents that form micelles in water above a certain concentration (the Critical Micelle Concentration, or CMC).[20] The hydrophobic cores of these micelles can encapsulate your compound, increasing its apparent solubility.[20]

  • Examples: Polysorbate 80 (Tween® 80), Pluronic® F-68.

  • Approach: Prepare the final assay medium containing the surfactant at a concentration above its CMC. Then, add the DMSO stock of your compound to this surfactant-containing medium using the vigorous mixing technique described in Protocol 2.

  • Caution: Surfactants can interfere with some biological assays, particularly those involving membranes or protein-protein interactions. Always run appropriate controls.

Comparison of Advanced Solubilization Strategies

Strategy	Mechanism	Pros	Cons	Best For
Co-Solvents	Alters the polarity of the bulk solvent system.[19]	Simple to implement; can be combined with other methods.[18]	Limited solubilization capacity; potential for solvent toxicity.	Modest increases in solubility when other methods are not feasible.
Surfactants	Forms micelles that encapsulate the hydrophobic compound.[20]	High solubilization capacity for very insoluble compounds.	Can interfere with biological assays; potential for cell lysis at high concentrations.	Assays where membrane disruption is not a concern; endpoint assays.
Cyclodextrins	Forms a 1:1 host-guest inclusion complex, shielding the compound from water.[15][16]	High solubilization capacity; generally low toxicity and biologically inert; can improve compound stability.[15][16][17]	More complex preparation; requires optimization of compound-to-cyclodextrin ratio.	Cell-based assays; sensitive biological systems; in vivo studies.[15][21]

This guide provides a systematic framework for addressing the solubility challenges of 2,6-Bis(4-fluorobenzylidene)cyclohexanone. By starting with proper stock preparation and employing a logical troubleshooting workflow, you can select the most appropriate advanced strategy to generate reliable and reproducible data in your biological assays.

References

• ALZET® Osmotic Pumps. Cyclodextrins: Improving Delivery of Hydrophobic Compounds. [Link]

• Gautam, S., et al. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals. [Link]

• Raval, N., et al. (2015). Cyclodextrin/dextran based drug carriers for a controlled release of hydrophobic drugs in zebrafish embryos. Soft Matter. [Link]

• Khadka, P., et al. (2022). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Pharmaceutics. [Link]

• Procell. (2024). Troubleshooting Precipitation in Cell Culture: Causes and Solutions. [Link]

• Al-kassas, R., et al. (2023). Recent Advances in Cyclodextrin-Based Nanoscale Drug Delivery Systems. International Journal of Molecular Sciences. [Link]

• Kumar, A., et al. (2024). The Role of Surfactants in Solubilization of Poorly Soluble. Journal of Chemical and Pharmaceutical Research. [Link]

• BioProcess International. (2014). Troubleshooting Cell Culture Media for Bioprocessing. [Link]

• Henriksen, P. A., et al. (2014). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology. [Link]

• Wang, Y., et al. (2023). Applications of Cyclodextrin-Based Drug Delivery Systems in Inflammation-Related Diseases. Molecules. [Link]

• Tso, S. C., et al. (2012). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. ACS Medicinal Chemistry Letters. [Link]

• Kumar, S., & Singh, A. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Indian Journal of Pharmaceutical and Biological Research. [Link]

• ResearchGate. Has anyone had problems with media contamination or precipitants falling out of media? [Link]

• Jamadagni, P., et al. (2022). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. Molecules. [Link]

• Ascendia Pharmaceutical Solutions. (2021). 5 Novel Techniques for Solubility Enhancement. [Link]

• Neervannan, S. (2010). Solubility enhancement of hydrophobic compounds by cosolvents: role of solute hydrophobicity on the solubilization effect. International Journal of Pharmaceutics. [Link]

• PubChem. 2,6-Bis(4-fluorobenzylidene)cyclohexanone. [Link]

• Ricco, R. (2021). Lab Skills: Preparing Stock Solutions. YouTube. [Link]

• ResearchGate. Considerations regarding use of solvents in in vitro cell based assays. [Link]

• G-Biosciences. (2013). Stock Solutions 101: Everything You Need to Know. [Link]

• Google Patents. Methods of enhancing solubility in water of hydrophobic compounds by micellar dispersions.

• ResearchGate. (2016). Techniques to enhance solubility of hydrophobic drugs: An overview. [Link]

• Semantic Scholar. Considerations regarding use of solvents in in vitro cell based assays. [Link]

• ResearchGate. Acceptable solvents for in vitro drug solutions or in vivo... [Link]

• ResearchGate. The Role of Co-Solvents and Co-Surfactants in Making Chemical Floods Robust. [Link]

• Mammadova, I. M. (2022). DERIVATIVES OF THE CYCLOHEXENE SERIES AND THEIR BIOLOGICAL ACTIVITY. ANAS. Transactions of the Institute of Petrochemical Processes. [Link]

• PubChem. 2,6-Bis(4-chlorobenzylidene)cyclohexanone. [Link]

Sources

• 1. 2,6-Bis(4-fluorobenzylidene)cyclohexanone | C20H16F2O | CID 1551384 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy 2,6-Bis(4-fluorobenzylidene)cyclohexanone | 62085-74-9 [smolecule.com]
• 3. chemimpex.com [chemimpex.com]
• 4. 2,6-ビス(4-フルオロベンジリデン)シクロヘキサノン | 2,6-Bis(4-fluorobenzylidene)cyclohexanone | 62085-74-9 | 東京化成工業株式会社 [tcichemicals.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. semanticscholar.org [semanticscholar.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 12. researchgate.net [researchgate.net]
• 13. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 15. alzet.com [alzet.com]
• 16. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Recent Advances in Cyclodextrin-Based Nanoscale Drug Delivery Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. ijpbr.in [ijpbr.in]
• 19. Solubility enhancement of hydrophobic compounds by cosolvents: role of solute hydrophobicity on the solubilization effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. jocpr.com [jocpr.com]
• 21. Cyclodextrin/dextran based drug carriers for a controlled release of hydrophobic drugs in zebrafish embryos - Soft Matter (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Overcoming Low Yield in Microwave-Assisted Chalcone Synthesis

Welcome to the technical support center for microwave-assisted chalcone synthesis. This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize their reaction yields and troubleshoot common issues encountered during this powerful and efficient synthetic methodology. As a Senior Application Scientist with extensive field experience, I will provide not just procedural steps, but also the underlying scientific principles to empower you to make informed decisions in your laboratory work.

Microwave-assisted organic synthesis (MAOS) has revolutionized the Claisen-Schmidt condensation for chalcone synthesis, offering dramatically reduced reaction times and often higher yields compared to conventional heating methods.[1][2][3] However, achieving optimal results requires a nuanced understanding of the reaction parameters and potential pitfalls. This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to directly address the challenges you may face.

I. Troubleshooting Guide: Diagnosing and Solving Low Yield Issues

This section is dedicated to identifying the root causes of low product yield and providing actionable solutions.

Issue 1: My reaction yield is very low or I'm observing no product formation.

This is a common frustration, but a systematic approach can quickly identify the culprit.

Question: I've followed a published protocol, but my yield is significantly lower. What are the most likely causes?

Answer: Several factors can contribute to a low yield, even when following an established procedure. Here’s a checklist of potential issues and how to address them:

• Reagent Quality and Stoichiometry:

  • Purity: Impurities in your starting materials (acetophenone and benzaldehyde derivatives) can interfere with the reaction.[4] Ensure you are using high-purity reagents. If necessary, purify your starting materials before use.

  • Catalyst Activity: Base catalysts like NaOH and KOH can be hygroscopic and lose activity over time. Use a fresh batch of catalyst and ensure it is properly stored.[5]

  • Stoichiometry: While a 1:1 molar ratio of acetophenone to benzaldehyde is common, slight adjustments can sometimes improve yields. For instance, a small excess of the aldehyde can help to drive the reaction to completion, but a large excess can lead to side reactions.[5]

• Reaction Conditions:

  • Incomplete Reaction: Microwave reactions are fast, but not instantaneous. Monitor the reaction progress using Thin Layer Chromatography (TLC).[4] If you still see starting material, consider extending the irradiation time in small increments.

  • Suboptimal Temperature: Temperature is a critical parameter.[6] A temperature that is too low may result in an incomplete reaction, while excessive heat can lead to decomposition of reactants or products.[7][8] If you suspect temperature is the issue, try running the reaction at 10-20°C increments above and below the original protocol's temperature to find the optimum.

  • Microwave Power and Heating: Ensure your microwave synthesizer is properly calibrated. Uneven heating can create "hot spots" leading to localized decomposition.[9] Adequate stirring is crucial for uniform temperature distribution.[9]

• Solvent Choice:

  • Polarity: The ability of a solvent to absorb microwave energy is dependent on its dielectric properties.[10][11] Polar solvents like ethanol, DMF, and acetonitrile are excellent microwave absorbers and promote rapid heating.[10] If you are using a non-polar solvent, the reaction may not be reaching the desired temperature efficiently. Consider switching to a more polar solvent or using a co-solvent system.[12]

Issue 2: My TLC plate shows multiple spots, indicating side reactions.

The formation of byproducts is a common reason for low yields of the desired chalcone.

Question: I'm getting multiple products. What are the common side reactions in microwave-assisted chalcone synthesis and how can I minimize them?

Answer: The Claisen-Schmidt condensation is prone to a few key side reactions. Fortunately, microwave synthesis conditions can be fine-tuned to favor the formation of your desired chalcone.

• Self-Condensation of the Ketone: The enolate of the acetophenone can react with another molecule of the acetophenone instead of the benzaldehyde.

  • Solution: This can be minimized by the slow addition of the ketone to a mixture of the aldehyde and the base catalyst.[5] This ensures that the concentration of the enolate is kept low at any given time, favoring the cross-condensation with the more reactive aldehyde.

• Michael Addition: The enolate of the ketone can add to the newly formed chalcone (a Michael acceptor), leading to the formation of a 1,5-dicarbonyl compound.[5]

  • Solution: Using a slight excess of the aldehyde can help to consume the enolate before it has a chance to react with the product.[5] Lowering the reaction temperature can also reduce the rate of the Michael addition.

• Cannizzaro Reaction: If you are using a very strong base and your aldehyde has no α-hydrogens, it can undergo a disproportionation reaction to form an alcohol and a carboxylic acid.[5]

  • Solution: This is more common under harsh conditions. Using a milder base (e.g., piperidine, K2CO3) or carefully controlling the stoichiometry to avoid a large excess of a strong base can prevent this side reaction.[5]

II. Frequently Asked Questions (FAQs)

This section addresses common questions about the practical aspects of microwave-assisted chalcone synthesis.

Q1: How do I choose the right solvent for my microwave-assisted chalcone synthesis?

A1: The ideal solvent should effectively dissolve your reactants and efficiently absorb microwave energy. Polar solvents like ethanol, methanol, and DMF are excellent choices due to their high dielectric constants.[10] Solvent-free reactions are also a green and efficient option, often using a solid support like alumina or silica gel impregnated with a catalyst.[13] The choice will also depend on the solubility of your specific chalcone product for ease of purification.

Q2: What is the optimal temperature and time for a typical microwave-assisted chalcone synthesis?

A2: There is no single "optimal" set of conditions, as it depends on the specific reactants and catalyst used. However, a good starting point is often 10-20°C higher than the temperature used in a conventional heating method.[9] Reaction times are typically in the range of 1 to 30 minutes.[1][7] It is always recommended to perform small-scale optimization experiments to determine the best conditions for your specific system.

Q3: My product is an oil and won't crystallize. What should I do?

A3: First, ensure the product is pure by running a TLC. If impurities are present, purification by column chromatography is necessary.[5] If the purified product is still an oil, it may be its natural state at room temperature. You can try to induce crystallization by scratching the inside of the flask with a glass rod at the solvent-air interface, or by adding a seed crystal of the desired product if available. Cooling the solution in an ice bath can also promote precipitation.[4]

Q4: Can I use a domestic microwave oven for my synthesis?

A4: It is strongly discouraged.[6] Domestic microwave ovens lack the necessary safety features and precise control over temperature and pressure required for chemical synthesis.[6] This can lead to poor reproducibility and potentially hazardous situations like vessel explosions.[6] Always use a dedicated microwave synthesizer designed for laboratory use.

III. Data Presentation

The following table summarizes various reaction conditions for the microwave-assisted synthesis of chalcones, illustrating the impact of different catalysts and solvents on reaction time and yield.

Entry	Acetophenone Derivative	Aldehyde Derivative	Catalyst/Base	Solvent	Microwave Power (W) / Temp. (°C)	Time (min)	Yield (%)	Reference
1	2'-Hydroxyacetophenone	4-(Dimethylamino)benzaldehyde	Piperidine	Ethanol	100 W / 140°C	30	87	[14]
2	Acetylferrocene	4-Chlorobenzaldehyde	KOH	Ethanol	100°C	1-5	92	[15]
3	Acetophenone	Substituted Benzaldehydes	Fly ash:H2SO4	-	160-800 W	1-2	85-95	[10]
4	4-Hydroxyacetophenone	Substituted Benzaldehydes	KOH	Ethanol	450 W	0.17-0.83	80-95	[2]
5	o-Hydroxy acetophenone	Aromatic aldehydes	Anhydrous K2CO3	-	-	3-5	80-90	[16]

IV. Experimental Protocols & Visualizations

Optimized Protocol for Microwave-Assisted Chalcone Synthesis

This protocol provides a general framework. Remember to optimize for your specific substrates.

• Reactant Preparation: In a 10 mL microwave reaction vessel equipped with a magnetic stir bar, dissolve the acetophenone derivative (1 mmol) and the benzaldehyde derivative (1.1 mmol) in a suitable polar solvent (e.g., 3-5 mL of ethanol).

• Catalyst Addition: Add the chosen base catalyst (e.g., 20 mol% of NaOH or KOH, or 2 equivalents of piperidine).

• Microwave Irradiation: Securely cap the vessel and place it in the microwave synthesizer. Irradiate the mixture at a set temperature (e.g., 120-140°C) for a specified time (e.g., 5-15 minutes) with continuous stirring. Monitor the internal pressure to ensure it remains within the safe limits of the vessel.

• Work-up: After the reaction is complete and the vessel has cooled to room temperature, pour the reaction mixture into a beaker containing crushed ice and water.

• Product Isolation: If a solid precipitates, collect it by vacuum filtration, wash with cold water, and then a small amount of cold ethanol to remove impurities.[5] If an oil separates, extract the product with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: The crude product can be purified by recrystallization from a suitable solvent (commonly ethanol) or by column chromatography on silica gel.[4]

• Characterization: Confirm the structure and purity of the final chalcone using appropriate analytical techniques (e.g., NMR, IR, Mass Spectrometry, and melting point).

Visualizing the Process

The following diagrams illustrate the key concepts and workflows discussed in this guide.

Caption: The general mechanism of the base-catalyzed Claisen-Schmidt condensation for chalcone synthesis.

Caption: A decision-making workflow for troubleshooting low yields in microwave-assisted chalcone synthesis.

References

• Al-Masoudi, N. A., et al. (2022). Microwave-Assisted Synthesis of Near-Infrared Chalcone Dyes: a Systematic Approach. ACS Omega. Available at: [Link]

• BenchChem. (2025). How to increase the yield of chalcone synthesis reactions. BenchChem Technical Support.

• Effect of polarity of solvent on the yield of reaction under microwave irradiation. (2021). ResearchGate. Available at: [Link]

• A Review of Microwave-Assisted Chalcone Synthesis: Advancements Over Conventional Methods and their Pharmacological Actions. (2025). International Journal of Pharmaceutical Sciences and Research.
• Prafulla, M. S., et al. (2018). Microwave Assisted Synthesis of Chalcone and Biological Activity. Der Pharmacia Lettre.
• Al-Masoudi, N. A., et al. (2022).

• Leonardi, M., et al. (2021). Impact of Microwaves on Organic Synthesis and Strategies toward Flow Processes and Scaling Up. Accounts of Chemical Research. Available at: [Link]

• Sharma, B. (2011). Comparative Study of Conventional and Microwave Assisted Synthesis of Chalcones. Asian Journal of Chemistry.
• BenchChem. (2025). Technical Support Center: Optimizing Chalcone Synthesis. BenchChem Technical Support.

• Kumar, A., et al. (2019). Microwave Assisted Synthesis, Characterization and Biological Activities of Ferrocenyl Chalcones and Their QSAR Analysis. Frontiers in Chemistry. Available at: [Link]

• Revathi, R., et al. (2013). MICROWAVE ASSISTED SYNTHESIS AND BIOLOGICAL ACTIVITY OF CERTAIN 4-HYDROXY CHALCONES. Pharmacophore.

• Petricci, E., et al. (2022). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Molecules. Available at: [Link]

• Cravotto, G., & Calcio Gaudino, E. (2022). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI. Available at: [Link]

• BenchChem. (2025).
• Green Synthesis of Chalcones under microwave Irradi
• MICROWAVE ASSISTED SYNTHESIS OF CHALCONES DERIV

• Sharma, R., et al. (2021). Catalytic Activity of Various Carbons during the Microwave-Initiated Deep Dehydrogenation of Hexadecane. JACS Au. Available at: [Link]

• CEM Corporation. (n.d.). Getting Started with Microwave Synthesis.

• Almanza-Paredes, A., et al. (2015). An efficient and selective microwave-assisted Claisen-Schmidt reaction for the synthesis of functionalized benzalacetones. SpringerPlus. Available at: [Link]

• ECOFRIENDLY MICROWAVE ASSISTED SYNTHESIS OF SOME CHALCONES. (2008). Rasayan Journal of Chemistry.

• de la Torre, M. C., et al. (2023). Synthesis of Chalcones: An Improved High-Yield and Substituent-Independent Protocol for an Old Structure. Molecules. Available at: [Link]

• Effect of solvent polarity on the photophysical properties of chalcone deriv
• Microwave Synthesis. (n.d.).

• Sashidhara, K. V., et al. (2012). Microwave assisted solvent free synthesis of 1,3-diphenylpropenones. Chemistry Central Journal. Available at: [Link]

• Singh, A., et al. (2021). A Review of Microwave-Assisted Synthesis-Based Approaches to Reduce Pd-Content in Catalysts. Catalysts. Available at: [Link]

• Synthesis, Reactions and application of chalcones: A systematic review. (2023). ResearchGate. Available at: [Link]

• Almanza-Paredes, A., et al. (2015). An efficient and selective microwave-assisted Claisen-Schmidt reaction for the synthesis of functionalized benzalacetones. PubMed. Available at: [Link]

• Green Chemistry: Microwave assisted synthesis. (2020, March 22). YouTube. Available at: [Link]

• How can I purify chalcone after synthesis from acetophenone?. (2015, November 5). ResearchGate. Available at: [Link]

• Preparation of chalcone and its further Robinson annulation with ethyl acetoacetate. (n.d.). The Royal Society of Chemistry.
• PART - 1 INTRODUCTION. (n.d.).
• A Review on Solvent-Free Microwave Assisted Condensation Reactions. (2018, March 23).

Sources

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. asianpubs.org [asianpubs.org]
• 3. pharmacophorejournal.com [pharmacophorejournal.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Microwave-assisted synthesis | Anton Paar Wiki [wiki.anton-paar.com]
• 7. Microwave-Assisted Synthesis of Near-Infrared Chalcone Dyes: a Systematic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Getting Started with Microwave Synthesis [cem.com]
• 10. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 11. youtube.com [youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. Microwave assisted solvent free synthesis of 1,3-diphenylpropenones - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Frontiers | Microwave Assisted Synthesis, Characterization and Biological Activities of Ferrocenyl Chalcones and Their QSAR Analysis [frontiersin.org]
• 16. Bot Verification [rasayanjournal.co.in]

Reference Data & Comparative Studies

A Comparative Guide to the Structure-Activity Relationship of 2,6-Bis(Benzylidene)Cyclohexanone Derivatives

In the landscape of medicinal chemistry, the 2,6-bis(benzylidene)cyclohexanone scaffold has emerged as a privileged structure, underpinning a class of compounds with a remarkable breadth of biological activities. These synthetic analogs of curcumin, which replace the central β-diketone moiety with a cyclohexanone ring, have demonstrated potent anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3][4] This guide provides an in-depth analysis of the structure-activity relationships (SAR) of these derivatives, offering a comparative overview of their performance based on experimental data. We will explore the causal relationships behind experimental design and provide detailed protocols to empower researchers in the synthesis and evaluation of these promising therapeutic agents.

The Core Scaffold: A Foundation for Diverse Bioactivity

The 2,6-bis(benzylidene)cyclohexanone core is synthesized through a Claisen-Schmidt condensation reaction between cyclohexanone and two equivalents of a substituted benzaldehyde.[5] This α,β-unsaturated ketone system is crucial for the biological activity of these molecules, often implicated in Michael addition reactions with biological nucleophiles, such as cysteine residues in enzymes and transcription factors. The symmetrical nature of the scaffold allows for the introduction of a wide array of substituents on the terminal phenyl rings, providing a powerful tool to modulate the pharmacokinetic and pharmacodynamic properties of the resulting derivatives.

Structure-Activity Relationship (SAR) Analysis: Decoding the Substituent Effects

The therapeutic potential of 2,6-bis(benzylidene)cyclohexanone derivatives is intricately linked to the nature and position of substituents on the benzylidene moieties. A comprehensive analysis of the available literature reveals several key trends that govern their biological efficacy.

Anticancer Activity: A Focus on Cytotoxicity

The anticancer activity of these derivatives has been extensively studied against a variety of cancer cell lines. The general consensus is that the presence of electron-withdrawing groups (EWGs) on the phenyl rings enhances cytotoxic activity. Conversely, electron-donating groups (EDGs) tend to decrease this activity.

A notable study synthesized a series of asymmetrical 2,6-bis(benzylidene)cyclohexanone derivatives and evaluated their cytotoxic activity against MDA-MB-231, MCF-7, and SK-N-MC cell lines.[2][6] Their findings underscore the importance of specific substitution patterns for targeted cytotoxicity. For instance, compound 5d (2-(3-bromo-5-methoxy-4-propoxybenzylidene)-6-(2-nitrobenzylidene)cyclohexanone) exhibited the highest activity against MDA-MB-231 cells, while its 3-nitro analog, compound 5j , was most potent against MCF-7 and SK-N-MC cell lines.[2][6] This highlights that the cytotoxic profile can be fine-tuned by strategic placement of substituents on the benzylidene scaffold.[2][6]

Another investigation focused on 2,6-bis-(4-nitrobenzylidene)cyclohexanone, which demonstrated anticancer activity against the A549 pulmonary cancer cell line with an IC50 of 0.48±0.05 mM and showed negligible cytotoxicity against normal Vero cells.[1][7][8][9] Molecular docking studies suggested that this compound targets the EGFR receptor, indicating a potential mechanism of action.[1][7][8]

Anti-inflammatory Activity: Targeting Key Mediators

The anti-inflammatory properties of these compounds are often attributed to their ability to inhibit key enzymes and signaling pathways involved in the inflammatory response. For example, certain derivatives have been shown to be potent inhibitors of cyclooxygenase (COX) enzymes, which are critical for prostaglandin synthesis.[3] A study on mono-carbonyl analogs of curcumin, including 2,6-bis(benzylidene)cyclohexanone derivatives, demonstrated their potential to inhibit the cyclooxygenase enzyme.[3] Specifically, 2,6-bis-(3ʹ-Bromo, 4ʹ-methoxybenzylidene)-cyclohexanone showed a promising IC50 of 11.56 μM in a cyclooxygenase inhibition assay.[3]

Comparative Performance Data

To provide a clear comparison of the efficacy of different derivatives, the following table summarizes the reported cytotoxic activities of selected 2,6-bis(benzylidene)cyclohexanone derivatives against various cancer cell lines.

Compound ID	Substituents	Cell Line	IC50 (µM)	Reference
1	2,6-bis-(4-nitrobenzylidene)	A549	480 ± 50	[9]
2	2,6-bis-(4-hydroxy-3-methoxy-benzylidene)	PC3	>10	[1]
3	2,6-bis-(3,4-dihydroxy-benzylidene)	PC3	>10	[1]
4	2,6-di(4-fluorobenzylidene)	PC3	Not specified	[10]
5	2,6-bis({[4-(trifluoromethyl)phenyl]methylidene})	PC3	Not specified	[10]
6	2,6-bis-(3ʹ-Bromo, 4ʹ-methoxybenzylidene)	-	11.56 (COX inhibition)	[3]
7	2,6-bis-(3ʹ-ethoxy, 4ʹ-hydroxybenzylidene)	-	13.53 (COX inhibition)	[3]
8	2,6-bis-(3ʹ,4ʹ-dimethoxybenzylidene)	-	20.52 (COX inhibition)	[3]

Experimental Protocols

To ensure the reproducibility and validation of findings, detailed experimental protocols are essential. The following sections provide step-by-step methodologies for the synthesis and a common biological evaluation of 2,6-bis(benzylidene)cyclohexanone derivatives.

Synthesis Protocol: Microwave-Assisted Claisen-Schmidt Condensation

This protocol describes a microwave-assisted synthesis of 2,6-bis-(4-nitrobenzylidene)cyclohexanone, adapted from the literature.[1][8][9]

Materials:

• Cyclohexanone

• 4-Nitrobenzaldehyde

• 10% Sodium Hydroxide (NaOH) solution

• Ethanol

• Microwave reactor

Procedure:

• In a microwave-safe reaction vessel, combine cyclohexanone (1 mmol) and 4-nitrobenzaldehyde (2 mmol).

• Add a catalytic amount of 10% NaOH solution.

• Irradiate the mixture in a microwave reactor at a suitable power and time to drive the reaction to completion (e.g., 3-5 minutes at 150-300 W).

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Add cold ethanol to precipitate the product.

• Collect the solid product by vacuum filtration and wash with cold ethanol to remove unreacted starting materials.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/chloroform) to obtain the pure 2,6-bis-(4-nitrobenzylidene)cyclohexanone.

• Characterize the final product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Biological Evaluation Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

Materials:

• Human cancer cell line (e.g., A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Test compound (2,6-bis(benzylidene)cyclohexanone derivative) dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well microplate

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the test compound in the complete culture medium. The final DMSO concentration should be kept below 0.5% to avoid solvent toxicity.

• After 24 hours, remove the old medium from the wells and add 100 µL of the medium containing different concentrations of the test compound. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• After the incubation period, add 10 µL of MTT solution to each well and incubate for another 2-4 hours at 37°C.

• After the MTT incubation, carefully remove the medium and add 100 µL of the solubilization buffer to each well to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%, by plotting a dose-response curve.

Visualizing the Molecular Landscape

To better understand the processes involved, the following diagrams illustrate a proposed signaling pathway and a typical experimental workflow.

Caption: Proposed mechanism of action for anticancer activity.

Caption: A typical workflow for SAR studies.

Conclusion and Future Directions

The 2,6-bis(benzylidene)cyclohexanone scaffold represents a versatile and promising platform for the development of novel therapeutic agents. The structure-activity relationships discussed herein provide a rational basis for the design of more potent and selective derivatives. Future research should focus on exploring asymmetrical derivatives to a greater extent, as they may offer improved target specificity and reduced off-target effects. Furthermore, a deeper understanding of the molecular mechanisms of action, beyond initial target identification, will be crucial for the clinical translation of these compounds. The combination of rational drug design, robust synthetic methodologies, and comprehensive biological evaluation will undoubtedly pave the way for the next generation of 2,6-bis(benzylidene)cyclohexanone-based therapeutics.

References

• Nakhjiri, M., et al. (2012). Asymmetrical 2,6-bis(benzylidene)cyclohexanones: Synthesis, cytotoxic activity and QSAR study. European Journal of Medicinal Chemistry, 50, 113-123. [Link]

• Badal, M. M. R., et al. (2020). Acidochromic Behavior of Dibenzylidene Cyclohexanone-Based Bischalcone: Experimental and Theoretical Study. ACS Omega, 5(35), 22373–22381. [Link]

• Badal, M. M. R., et al. (2020). Solvent Effect of Substituted 2,6 Dibenzylidene- cyclohexanone. ResearchGate. [Link]

• Santosa, H., et al. (2024). Synthesis, Anticancer activity and molecular modelling of 2,6-bis-(4-nitrobenzylidene) cyclohexanone. ResearchGate. [Link]

• Mojtahedi, M. M. (2013). High yield synthesis of mixed2,6-bis(benzylidene) cyclohexanone derivatives. ResearchGate. [Link]

• Kara, S., et al. (n.d.). Synthesis, characterization of Diarylidenecyclohexanone derivatives as new anti-inflammatory pharmacophores exhibiting strong PGE2 and 5-LOX inhibition. The Royal Society of Chemistry. [Link]

• Lotfy, G., et al. (2017). Synthesis,structure combined with conformational analysis,biological activities and docking studies of bis benzylidene cyclohexanone derivatives. Journal of Saudi Chemical Society, 21(5), 619-632. [Link]

• Nakhjiri, M., et al. (2012). Asymmetrical 2,6-bis(benzylidene)cyclohexanones: Synthesis, cytotoxic activity and QSAR study. ResearchGate. [Link]

• Santosa, H., et al. (2024). Synthesis, Anticancer activity and molecular modelling of 2,6-bis-(4-nitrobenzylidene) cyclohexanone. Semantic Scholar. [Link]

• Abrouki, Y., et al. (2016). Quantitative structure–activity relationship for anti-leukemia activity of 2,6-bis(arylidene)cyclohexanones derivatives using Free-Wilson approach. Journal of Taibah University for Science, 10(4), 564-572. [Link]

• Homocianu, M., et al. (2023). Solvatochromism, Acidochromism and Photochromism of the 2,6-Bis(4-hydroxybenzylidene) Cyclohexanone Derivative. International Journal of Molecular Sciences, 24(6), 5328. [Link]

• Santosa, H., et al. (2024). Synthesis, Anticancer activity and molecular modelling of 2,6-bis-(4-nitrobenzylidene) cyclohexanone. Research Journal of Pharmacy and Technology. [Link]

• Santosa, H., et al. (2024). Synthesis, Anticancer activity and molecular modelling of 2,6-bis-(4-nitrobenzylidene) cyclohexanone. Research Journal of Pharmacy and Technology. [Link]

• Wijianto, B., et al. (2020). In silico and in vitro anti-inflammatory evaluation of 2,6-bis-(3'-ethoxy, 4'-hydroxybenzylidene)-cyclohexanone, 2,6-bis-(3'-Bromo,4'-methoxybenzylidene)-cyclohexanone, and 2,6-bis- (3',4'-dimethoxybenzylidene)-cyclohexanone. Journal of Applied Pharmaceutical Science, 10(06), 099-106. [Link]

• Kumar, P., et al. (2022). Discovery of 2′,6-Bis(4-hydroxybenzyl)-2-acetylcyclohexanone, a Novel FtsZ Inhibitor. International Journal of Molecular Sciences, 23(20), 12554. [Link]

• Ritmaleni, et al. (2021). SYNTESIS AND ANTIBACTERIAL ACTIVITY OF DIBENZYLIDENE-CYCLOHEXANONE. Rasayan Journal of Chemistry, 14(3), 2090-2096. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. japsonline.com [japsonline.com]
• 4. Bot Verification [rasayanjournal.co.in]
• 5. researchgate.net [researchgate.net]
• 6. Asymmetrical 2,6-bis(benzylidene)cyclohexanones: Synthesis, cytotoxic activity and QSAR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. semanticscholar.org [semanticscholar.org]
• 8. rjptonline.org [rjptonline.org]
• 9. rjptonline.org [rjptonline.org]
• 10. Synthesis,structure combined with conformational analysis,biological activities and docking studies of bis benzylidene cyclohexanone derivatives [ecc.isc.ac]

A Comparative Guide to In Vitro vs. In Vivo Efficacy of Fluorinated Chalcones in Oncology Research

Introduction: The Promise of Fluorination in Chalcone-Based Drug Discovery

Chalcones, the α,β-unsaturated ketone precursors to flavonoids, represent a privileged scaffold in medicinal chemistry.[1][2] Their simple, modifiable structure has made them a focal point for developing novel therapeutics targeting a wide range of diseases, most notably cancer.[3][4] A key strategy in optimizing these molecules is the introduction of fluorine atoms. This modification is far from trivial; the unique properties of fluorine—its high electronegativity, small size, and ability to form strong carbon-fluorine bonds—can profoundly enhance a molecule's metabolic stability, lipophilicity, and binding affinity to target proteins.[1][5][6] These enhancements often translate to superior biological activity.[7][8]

However, the journey from a promising compound in a petri dish to an effective therapeutic in a complex biological system is fraught with challenges. A potent cytotoxic effect observed in vitro (in a controlled laboratory environment) does not always guarantee success in vivo (in a living organism). This guide provides a comparative analysis of the in vitro and in vivo efficacy of fluorinated chalcones, explaining the causality behind the experimental choices, detailing the methodologies, and bridging the gap between the data generated in these two critical, yet distinct, evaluative realms.

Part 1: The In Vitro Landscape: Screening for Cytotoxic Potential

The initial evaluation of any potential anticancer agent begins in vitro. These assays are designed to be rapid, high-throughput, and cost-effective methods for assessing a compound's direct effect on cancer cells. The primary goal is to determine cytotoxicity—the ability of a compound to kill cancer cells—and to elucidate its mechanism of action.

Causality in Experimental Design: Why We Use Cell-Based Assays

The fundamental reason for starting with in vitro assays is to establish direct biological activity against cancer cells. By isolating cells from the complexities of a whole organism, we can measure a compound's intrinsic potency. The most common metric derived from these assays is the half-maximal inhibitory concentration (IC50), which quantifies the amount of a substance needed to inhibit a biological process (like cell proliferation) by 50%. A lower IC50 value signifies higher potency. These assays serve as a critical filter; compounds that are inactive in vitro are unlikely to be pursued for further development.[9][10]

Data Snapshot: In Vitro Cytotoxicity of Fluorinated Chalcones

The incorporation of fluorine has consistently demonstrated an ability to enhance the cytotoxic potential of chalcones against various cancer cell lines.[7][11] The position and number of fluorine substituents play a crucial role in determining the compound's efficacy.[11][12]

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
α-Fluorinated chalcone 4c	Various (5 cancer cell lines)	0.025–0.254	[5][7]
Fluorinated chalcone 16	Human pancreatic (BxPC-3)	18.67	[3]
Fluorinated chalcone 16	Human breast cancer (BT-20)	26.43	[3]
Chalconoid 2a	Hepatocellular carcinoma (HepG2)	67.51 ± 2.26	[11][13]
Fluorinated Chalcones	Hepatocellular carcinoma (HepG2)	43.18 - 63.38	[12]

This table presents a selection of published data and is not exhaustive.

Mechanism of Action: How Do They Work?

In vitro studies are essential for understanding how a compound works. For fluorinated chalcones, several mechanisms have been identified:

• Tubulin Polymerization Inhibition : Some of the most potent fluorinated chalcones act as Vascular Disrupting Agents (VDAs).[5] They bind to the colchicine site on tubulin, preventing microtubule polymerization. This disrupts the formation of the mitotic spindle, arresting the cell cycle in the G2/M phase and ultimately leading to programmed cell death (apoptosis).[3][5]

• Signaling Pathway Modulation : Chalcones can interfere with key signaling pathways that regulate cell survival and inflammation. One such pathway is the NF-κB signaling cascade, which is often constitutively active in cancer cells, promoting proliferation and preventing apoptosis.[3][7] Fluorinated chalcones have been shown to inhibit this pathway.[7]

Inhibition of the NF-κB signaling pathway by fluorinated chalcones.

Protocol: In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol describes a standard colorimetric assay to measure cell viability. It is based on the ability of NAD(P)H-dependent oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals.[7][14]

• Cell Seeding : Seed cancer cells into a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[7]

• Compound Preparation : Prepare a stock solution of the fluorinated chalcone in dimethyl sulfoxide (DMSO). Create a series of dilutions in culture medium to achieve the desired final concentrations (e.g., 0.1 to 100 µM). Ensure the final DMSO concentration in all wells, including controls, is less than 0.5% to avoid solvent toxicity.

• Treatment : Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the chalcone. Include wells for a vehicle control (medium with DMSO only) and a positive control (a known cytotoxic drug like doxorubicin). Incubate for 48-72 hours.[15]

• MTT Addition : After incubation, carefully remove the treatment medium. Add 100 µL of MTT solution (0.5 mg/mL in serum-free medium) to each well. Incubate for 3-4 hours at 37°C, allowing viable cells to metabolize the MTT.[7]

• Formazan Solubilization : Remove the MTT solution. Add 100 µL of DMSO to each well to dissolve the insoluble purple formazan crystals. Gently pipette to ensure complete dissolution.[7]

• Data Acquisition : Measure the absorbance (optical density) of the solution in each well at a wavelength of ~570 nm using a microplate reader.

• Analysis : Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability percentage against the log of the compound concentration and use non-linear regression to determine the IC50 value.

Part 2: The In Vivo Proving Ground: Assessing Efficacy in a Living System

A compound that demonstrates potent in vitro activity must then prove its worth in vivo. These studies are essential for understanding how a drug behaves in a complex physiological environment, which includes factors like absorption, distribution, metabolism, and excretion (ADME).[2][16] The gold standard for preclinical oncology testing is the mouse xenograft model.[17][18]

Causality in Experimental Design: Why We Use Xenograft Models

Xenograft models, which involve transplanting human tumor cells or tissues into immunodeficient mice, are a critical bridge between laboratory assays and human clinical trials.[16] The use of immunodeficient mice (e.g., nude or SCID mice) is crucial as it prevents the host's immune system from rejecting the foreign human tumor cells, allowing them to grow into a solid tumor.[17][18] These models allow us to answer questions that in vitro systems cannot:

• Can the drug reach the tumor at a sufficient concentration?

• Does the drug inhibit tumor growth in a three-dimensional, vascularized environment?[16]

• What is the drug's safety profile and therapeutic window?[18]

There are two main types of xenograft models:

• Cell Line-Derived Xenografts (CDX) : Formed by injecting cultured human cancer cells. They are reproducible and excellent for initial efficacy screening.[17][19]

• Patient-Derived Xenografts (PDX) : Created by implanting fresh tumor tissue from a patient. These models better preserve the heterogeneity and microenvironment of the original tumor, making them highly relevant for personalized medicine studies.[17][19][20]

Data Snapshot: In Vivo Efficacy of Chalcone Derivatives

While extensive in vivo data for a wide range of fluorinated chalcones is still emerging, studies on related chalcone derivatives have demonstrated significant tumor growth inhibition in xenograft models, validating the therapeutic potential of this scaffold.[3][4]

Compound Type	Animal Model	Dosing & Route	Key Finding	Reference
Butein (Natural Chalcone)	Breast Cancer Xenograft	N/A	Correlated with reduction of ROS and phosphorylated AKT levels.	[4]
Brominated Chalcone	Gastric Cancer Xenograft	N/A	Demonstrated antiproliferative activity.	[3]
Isoliquiritigenin (ISL)	Lung Cancer Xenograft	N/A	Reduced tumor size by 60% after 3 weeks.	[4]

This table illustrates the types of findings from in vivo studies.

Protocol: Subcutaneous Cell Line-Derived Xenograft (CDX) Efficacy Study

This protocol outlines a standard workflow for evaluating the in vivo antitumor efficacy of a fluorinated chalcone.[17]

• Cell Preparation & Implantation : Culture the selected human cancer cell line (e.g., A549 lung cancer) in vitro. Harvest the cells during the logarithmic growth phase. Resuspend the cells in a sterile, serum-free medium or a mixture with Matrigel (to support tumor formation) at a concentration of 5-10 million cells per 100-200 µL.

• Animal Acclimation : House immunodeficient mice (e.g., 6-8 week old female athymic nude mice) for at least one week to acclimate them to the facility.

• Tumor Implantation : Subcutaneously inject the cell suspension into the right flank of each mouse.

• Tumor Growth Monitoring : Monitor the mice regularly. Once tumors become palpable, measure their dimensions (length and width) with digital calipers every 2-3 days. Calculate tumor volume using the formula: V = (Width² × Length) / 2.

• Randomization & Treatment Initiation : When the average tumor volume reaches a predetermined size (e.g., 100-150 mm³), randomize the mice into treatment and control groups (typically 8-10 mice per group).

• Drug Administration :

  • Vehicle Control Group : Receives the delivery vehicle only (e.g., a solution of saline, DMSO, and Tween 80).

  • Treatment Group(s) : Receive the fluorinated chalcone, administered via a clinically relevant route (e.g., intraperitoneal injection, oral gavage) at a specified dose and schedule (e.g., 20 mg/kg, daily for 21 days).

• Data Collection : Continue to measure tumor volumes and body weights for each mouse throughout the study. Body weight is a key indicator of toxicity.

• Endpoint & Analysis : The study concludes when tumors in the control group reach a maximum allowed size, or after a fixed duration. The primary endpoint is Tumor Growth Inhibition (TGI), calculated as the percentage difference in the mean final tumor volume between the treated and control groups.

Part 3: Bridging the Gap: Why In Vitro Potency Doesn't Always Translate

The transition from a nanomolar IC50 value in vitro to significant tumor regression in vivo is the single greatest hurdle in drug discovery. Understanding the disconnect is key to developing better drugs.

Drug discovery workflow from in vitro screening to in vivo validation.

The Decisive Role of Pharmacokinetics (PK) and ADME

A compound can be exceptionally potent at killing cancer cells in a dish, but this is irrelevant if it cannot reach the tumor in vivo. This is where ADME properties become paramount:

• Absorption : Can the drug be absorbed into the bloodstream? An orally administered drug must survive the harsh environment of the gut and pass through the intestinal wall.

• Distribution : Once in the blood, does the drug distribute to the tumor tissue, or does it get sequestered in other organs? The enhanced lipophilicity from fluorination can improve tissue penetration but may also lead to unwanted accumulation in fatty tissues.[1]

• Metabolism : The liver is the body's primary metabolic hub, breaking down foreign compounds. Fluorination can block sites of metabolic attack, increasing a drug's half-life and stability.[5][8] However, rapid metabolism can render an active compound inert before it reaches the tumor.

• Excretion : How is the drug cleared from the body? Rapid excretion can prevent the drug from maintaining a therapeutic concentration at the tumor site.

The Tumor Microenvironment: A Complex Barrier

In vitro models using 2D cell monolayers fail to replicate the complexity of a solid tumor.[20] In vivo, tumors are 3D structures with their own blood supply, stromal cells, and extracellular matrix.[16] This microenvironment presents physical and physiological barriers to drug delivery that do not exist in a 96-well plate. A drug must not only exit the bloodstream but also penetrate deep into the tumor tissue to kill cells far from the vasculature.[20]

Conclusion and Future Perspectives

The evaluation of fluorinated chalcones provides a classic illustration of the drug development paradigm. In vitro assays are indispensable tools for initial screening, potency determination, and mechanistic elucidation. They allow us to identify promising candidates like α-fluorinated chalcone 4c, which shows exceptional nanomolar cytotoxicity.[5] However, these assays represent an idealized system.

The true test of a compound's therapeutic potential lies in its in vivo performance. Xenograft models, while not without their own limitations, provide the crucial physiological context to assess pharmacokinetics, safety, and real-world efficacy. The discrepancies often observed between in vitro and in vivo results are not failures of the models, but rather valuable data points that guide the next cycle of chemical optimization. The path forward for fluorinated chalcones will involve a synergistic approach: using in vivo ADME and efficacy data to inform the design of new analogs with improved drug-like properties, which are then rapidly tested in vitro before returning to more complex models. This iterative process is the cornerstone of translating a promising molecular scaffold into a life-saving therapy.

References

• Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development. (n.d.). PMC. Retrieved February 14, 2026, from [Link]

• Preclinical Drug Testing Using Xenograft Models. (n.d.). Crown Bioscience. Retrieved February 14, 2026, from [Link]

• Fluoro-containing chalcones as anticancer agents: Solvent-free synthesis and cytotoxicity against HepG2 cancer cells. (2024). ResearchGate. Retrieved February 14, 2026, from [Link]

• Flavonoids, Chalcones, and Their Fluorinated Derivatives—Recent Advances in Synthesis and Potential Medical Applications. (2024). MDPI. Retrieved February 14, 2026, from [Link]

• Identification of novel non-toxic and anti-angiogenic α-fluorinated chalcones as potent colchicine binding site inhibitors. (n.d.). PMC. Retrieved February 14, 2026, from [Link]

• Fluorine containing chalcones as anticancer agents: Solvent-free synthesis and cytotoxicity against HepG2 cancer cells. (2024). VNUHCM Journal of Science and Technology Development. Retrieved February 14, 2026, from [Link]

• Chalcone Derivatives: Role in Anticancer Therapy. (n.d.). PMC. Retrieved February 14, 2026, from [Link]

• Comparison of Cytotoxicity Evaluation of Anticancer Drugs between Real-Time Cell Analysis and CCK-8 Method. (2019). ACS Omega. Retrieved February 14, 2026, from [Link]

• Patient-derived cancer models: Valuable platforms for anticancer drug testing. (n.d.). Frontiers. Retrieved February 14, 2026, from [Link]

• Xenograft Models. (n.d.). Creative Biolabs. Retrieved February 14, 2026, from [Link]

• Capturing the Complexity of Real Cancer Cases with Patient-Derived Xenograft Models. (n.d.). START Research. Retrieved February 14, 2026, from [Link]

• Solvent-free synthesis and in vitro cytotoxicity of fluorinated chalcones against HepG2 cells. (2024). Arkivoc. Retrieved February 14, 2026, from [Link]

• In vitro assays for anticancer drug discovery--a novel approach based on engineered mammalian cell lines. (n.d.). Semantic Scholar. Retrieved February 14, 2026, from [Link]

• Synthesis of Chalcone Derivatives and its Biological Evaluations: An Overview. (2025). ResearchGate. Retrieved February 14, 2026, from [Link]

• Design, synthesis, and biological evaluation of novel chalcone derivatives: integrating molecular docking with in vivo anti-inflammatory and antinociceptive studies. (2026). PMC. Retrieved February 14, 2026, from [Link]

• A Simple and Reliable Approach for Assessing Anticancer Activity In Vitro. (2019). ResearchGate. Retrieved February 14, 2026, from [Link]

• In Vitro Toxicity Evaluation in the Development of New Anticancer Drugs-Genistein Glycosides. (n.d.). PubMed. Retrieved February 14, 2026, from [Link]

• In Vitro Assessment of Antitumor Potential and Combination Effect of Classical and Molecular-targeted Anticancer Drugs. (n.d.). International Institute of Anticancer Research. Retrieved February 14, 2026, from [Link]

• Synthesis, and in-vitro biological evaluation of chalcone derivatives as antimicrobial agents. (2024). ACG Publications. Retrieved February 14, 2026, from [Link]

• Synthesis And Characterization Of Fluorinated Chalcones and Its Derivatives From Trifluoromethylacetophenone. (2025). Zenodo. Retrieved February 14, 2026, from [Link]

• Anticancer Potential of Natural Chalcones: In Vitro and In Vivo Evidence. (2022). MDPI. Retrieved February 14, 2026, from [Link]

• Flavonoids, Chalcones, and Their Fluorinated Derivatives—Recent Advances in Synthesis and Potential Medical Applications. (n.d.). PMC. Retrieved February 14, 2026, from [Link]

• Direct synthesis, characterization, in vitro and in silico studies of simple chalcones as potential antimicrobial and antileishmanial agents. (2024). Royal Society of Chemistry. Retrieved February 14, 2026, from [Link]

• Chalcone derivatives: synthesis, in vitro and in vivo evaluation of their anti-anxiety, anti-depression and analgesic effects. (2019). PMC. Retrieved February 14, 2026, from [Link]

• In vitro and in vivo studies on a group of chalcones find promising results as potential drugs against fascioliasis. (2023). PubMed. Retrieved February 14, 2026, from [Link]

• Flavonoids, Chalcones, and Their Fluorinated Derivatives—Recent Advances in Synthesis and Potential Medical Applications. (2025). ResearchGate. Retrieved February 14, 2026, from [Link]

• Antidiabetic activities of chalcones: in vitro and in vivo preclinical pharmacological studies. (n.d.). ResearchGate. Retrieved February 14, 2026, from [Link]

• Flavonoids, Chalcones, and Their Fluorinated Derivatives-Recent Advances in Synthesis and Potential Medical Applications. (2025). PubMed. Retrieved February 14, 2026, from [Link]

• Chalcone Scaffolds, Bioprecursors of Flavonoids: Chemistry, Bioactivities, and Pharmacokinetics. (2021). MDPI. Retrieved February 14, 2026, from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Chalcone Derivatives: Role in Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Identification of novel non-toxic and anti-angiogenic α-fluorinated chalcones as potent colchicine binding site inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Flavonoids, Chalcones, and Their Fluorinated Derivatives—Recent Advances in Synthesis and Potential Medical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Flavonoids, Chalcones, and Their Fluorinated Derivatives-Recent Advances in Synthesis and Potential Medical Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. semanticscholar.org [semanticscholar.org]
• 10. In vitro toxicity evaluation in the development of new anticancer drugs-genistein glycosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Fluorine containing chalcones as anticancer agents: Solvent-free synthesis and cytotoxicity against HepG2 cancer cells | VNUHCM Journal of Science and Technology Development [stdj.scienceandtechnology.com.vn]
• 12. arkat-usa.org [arkat-usa.org]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. In Vitro Assessment of Antitumor Potential and Combination Effect of Classical and Molecular-targeted Anticancer Drugs | Anticancer Research [ar.iiarjournals.org]
• 16. xenograft.org [xenograft.org]
• 17. Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Xenograft Models - Creative Biolabs [creative-biolabs.com]
• 19. startresearch.com [startresearch.com]
• 20. Frontiers | Patient-derived cancer models: Valuable platforms for anticancer drug testing [frontiersin.org]